Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

• CAS: 2070896-55-6

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate: Synthesis, Characterization, and Therapeutic Potential

This technical guide provides a comprehensive overview of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, a unique derivative of the versatile 2,3-dihydrobenzofuran scaffold. While this specific molecule is not extensively documented in current literature, this guide will leverage data from closely related analogues to detail its chemical structure, physicochemical properties, and a plausible synthetic route. Furthermore, we will explore established experimental protocols for its characterization and discuss its potential biological activities and applications in drug discovery, drawing from the rich pharmacology of the benzofuran class of compounds.

The 2,3-Dihydrobenzofuran Scaffold: A Privileged Structure in Medicinal Chemistry

The 2,3-dihydrobenzofuran moiety is a prominent heterocyclic scaffold found in a variety of natural products and synthetic compounds.[1] Its unique structural and electronic properties make it a valuable building block in the design of novel therapeutic agents. Derivatives of this core structure have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and central nervous system stimulating effects.[1][2] The versatility of the dihydrobenzofuran ring system allows for substitutions at various positions, enabling the fine-tuning of its pharmacological profile. This guide focuses on a specific, potentially novel derivative, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, to provide researchers and drug development professionals with a detailed technical resource.

Chemical Structure and Physicochemical Properties

The chemical structure of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate is characterized by a 2,3-dihydrobenzofuran core with a methyl group at the 6-position of the benzene ring and a methyl acetate substituent at the 3-position of the dihydrofuran ring.

Table 1: Physicochemical Properties of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate and a Structurally Related Analogue

Property	Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (Predicted)	(S)-Methyl 2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetate[3]
Molecular Formula	C12H14O3	C11H12O4
Molecular Weight	206.24 g/mol	208.21 g/mol
CAS Number	Not available	1000414-38-9
Physical Form	Predicted to be a solid or oil	Solid
Purity	N/A	98%
Storage Temperature	Predicted to be stable at room temperature, sealed in a dry environment	Sealed in dry, 2-8°C

The presence of the methyl group at the 6-position is anticipated to enhance lipophilicity compared to its hydroxylated counterpart, which could influence its pharmacokinetic properties, such as cell membrane permeability and metabolic stability. The ester functional group at the 3-position provides a site for potential hydrolytic metabolism and can also participate in hydrogen bonding interactions with biological targets.

Synthesis and Purification

While a specific synthetic route for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate is not documented, a plausible pathway can be designed based on established methodologies for the synthesis of substituted 2,3-dihydrobenzofurans. A potential retro-synthetic analysis suggests that the target molecule could be assembled from a suitably substituted phenol and a three-carbon synthon for the dihydrofuran ring.

Caption: Proposed synthetic pathway for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Experimental Protocol: A General Approach to Synthesis

• Allylation of 4-Methylphenol: 4-Methylphenol is reacted with an allyl halide (e.g., allyl bromide) in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., acetone or DMF) to yield the corresponding allyl ether. The reaction is typically carried out at elevated temperatures to ensure complete conversion.

• Claisen Rearrangement: The resulting allyl ether undergoes a thermal Claisen rearrangement to afford 2-allyl-4-methylphenol. This reaction is usually performed by heating the neat allyl ether at high temperatures (180-220 °C).

• Oxidative Cyclization and Esterification: The 2-allyl-4-methylphenol is then subjected to an oxidative cyclization to form the dihydrobenzofuran ring. This can be achieved using various reagents, such as a palladium catalyst in the presence of an oxidant. The resulting carboxylic acid can then be esterified with methanol under acidic conditions to yield the final product, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Purification Protocol

The crude product is typically purified by column chromatography on silica gel. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, is commonly employed to separate the desired product from any unreacted starting materials and byproducts. The purity of the collected fractions should be assessed by thin-layer chromatography (TLC).

Spectroscopic Characterization

The structural elucidation of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate would rely on a combination of modern spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the protons on the dihydrofuran ring, the methyl group at the 6-position, and the methyl ester group. The coupling patterns of the protons on the dihydrofuran ring would provide information about their stereochemical relationship.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for each unique carbon atom in the molecule, including the aromatic carbons, the carbons of the dihydrofuran ring, the methyl carbons, and the carbonyl carbon of the ester.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by absorption bands corresponding to the C-H stretching of the aromatic and aliphatic moieties, the C=O stretching of the ester group (typically around 1735 cm⁻¹), and the C-O stretching of the ether and ester functionalities.

Mass Spectrometry (MS)

Mass spectrometry will provide information on the molecular weight of the compound and its fragmentation pattern. The molecular ion peak (M⁺) would confirm the molecular formula.

Biological Activity and Therapeutic Potential

While the biological activity of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate has not been reported, the broader class of benzofuran derivatives exhibits a wide range of pharmacological properties.[4]

Anticancer Activity: Many benzofuran derivatives have been reported to possess cytotoxic activity against various cancer cell lines.[4] The mechanism of action often involves the induction of apoptosis, cell cycle arrest, or the inhibition of key signaling pathways involved in cancer cell proliferation and survival.

Antimicrobial Activity: Substituted benzofurans have also shown promising activity against a range of bacterial and fungal pathogens.[1] The lipophilic nature of the 6-methyl group in the target compound may enhance its ability to penetrate microbial cell membranes.

Anti-inflammatory Effects: Some dihydrobenzofuran derivatives have been found to exhibit anti-inflammatory properties, potentially through the inhibition of pro-inflammatory enzymes or cytokines.[2]

Caption: Potential mechanism of action for a dihydrobenzofuran derivative in cancer cells.

The specific biological profile of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate would need to be determined through in vitro and in vivo studies. However, based on the established activities of related compounds, it represents a promising scaffold for the development of new therapeutic agents.

Conclusion

Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, while not extensively studied, belongs to a class of heterocyclic compounds with significant potential in drug discovery. This technical guide has provided a comprehensive overview of its deduced structure, predicted properties, a plausible synthetic strategy, and methods for its characterization. The diverse biological activities associated with the 2,3-dihydrobenzofuran scaffold suggest that this novel derivative warrants further investigation as a potential lead compound for the development of new anticancer, antimicrobial, or anti-inflammatory agents. The information presented herein serves as a valuable resource for researchers and scientists in the field of medicinal chemistry and drug development.

References

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Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

Executive Summary

In contemporary medicinal chemistry, the 2,3-dihydrobenzofuran core is recognized as a privileged scaffold, frequently acting as a versatile intermediate in the synthesis of pharmaceuticals and fine chemicals[1]. By introducing specific functional groups—namely a methyl group at the C6 position and an acetate moiety at the C3 position—chemists can dramatically alter the steric, electronic, and pharmacokinetic properties of the core. This whitepaper provides an in-depth technical analysis of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate , detailing its exact physicochemical properties, mechanistic advantages, and validated synthetic protocols designed for drug development professionals.

Physicochemical & Structural Profiling

Accurate physicochemical data is the foundation of fragment-based drug discovery. The structural parameters of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate dictate its behavior in both synthetic workflows and biological assays.

Property	Value	Causality / Significance in Drug Design
Chemical Name	Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate	Systematic nomenclature defining the bicyclic core and its precise functionalization points.
Molecular Formula	C12H14O3	Dictates the exact mass and isotopic distribution required for high-resolution mass spectrometry (HRMS) identification[2].
Molecular Weight	206.24 g/mol	Falls well within the optimal range for lead building blocks (<300 Da), ensuring high Ligand Efficiency (LE)[2].
CAS Registry Number	2070896-55-6	Unique identifier essential for precise sourcing, regulatory documentation, and database querying[2].
MDL Number	MFCD30537134	Cross-reference identifier used in chemical inventory and structural databases[2].
Topological Polar Surface Area	~35.5 Ų	Highly favorable for membrane permeability; optimally positioned to cross the blood-brain barrier (BBB) if required.
H-Bond Donors / Acceptors	0 / 3	The absence of donors enhances lipophilicity, while the three oxygen atoms serve as critical interaction points for target protein binding.

Mechanistic Insights: The Functionalized Dihydrobenzofuran Core

As a Senior Application Scientist, it is crucial to understand why this specific molecule is engineered the way it is, rather than just knowing its formula.

• The Oxygen Heterocycle: The 2,3-dihydrobenzofuran ring restricts the conformational flexibility of the molecule. This rigidity reduces the entropic penalty upon binding to a target receptor (such as melatonin or G-protein coupled receptors), thereby increasing binding affinity.

• The 6-Methyl Substituent: Unsubstituted benzofurans are often susceptible to rapid metabolic oxidation by Cytochrome P450 enzymes at the electron-rich aromatic positions. The installation of a methyl group at C6 provides steric bulk and blocks this metabolic soft spot, significantly enhancing the in vivo half-life of downstream drug candidates.

• The 3-Acetate Moiety: The methyl ester acts as a highly versatile synthetic handle. It can be selectively hydrolyzed to a free carboxylic acid for amide coupling, reduced to a primary alcohol for etherification, or subjected to Grignard addition.

Synthetic Methodologies: Palladium-Catalyzed Carboetherification

Palladium-catalyzed reactions offer a highly versatile and robust platform for the synthesis of dihydrobenzofuran derivatives[3]. The following protocol outlines a tandem Heck-type migratory insertion and intramolecular etherification.

Fig 1: Palladium-catalyzed tandem Heck/cyclization strategy for the dihydrobenzofuran core.

Step-by-Step Protocol & Causality

Objective: Construct the bicyclic core while simultaneously installing the C3-acetate moiety. Reagents: 2-Iodo-5-methylphenol (1.0 eq), Methyl 3-butenoate (1.5 eq), Pd(OAc)₂ (0.05 eq), dppf (0.10 eq), Cs₂CO₃ (2.0 eq), Anhydrous DMF.

• Reaction Setup (Inert Atmosphere): Charge a flame-dried Schlenk flask with the phenol, Pd(OAc)₂, dppf, and Cs₂CO₃. Evacuate and backfill with Argon three times.

  • Causality: Pd(0) intermediates generated in situ are highly sensitive to oxidation. An inert atmosphere prevents catalyst deactivation and homocoupling side reactions.

• Solvent and Olefin Addition: Add degassed anhydrous DMF followed by methyl 3-butenoate via syringe. Heat the mixture to 90°C for 12 hours.

  • Causality: The bidentate ligand (dppf) forces a specific bite angle that favors the 5-exo-trig cyclization over the 6-endo-trig pathway. Cs₂CO₃ is chosen because its mild basicity is sufficient to deprotonate the phenol (pKa ~10) without hydrolyzing the sensitive methyl ester.

• Self-Validating Checkpoint (TLC Monitoring):

  • Validation: Monitor the reaction via Thin Layer Chromatography (8:2 Hexanes/EtOAc). The starting phenol is highly polar and UV-active (Rf ~0.2). A successful reaction is indicated by the complete consumption of the starting material and the emergence of a less polar product spot (Rf ~0.6) due to the loss of the free hydroxyl group.

• Quenching and Extraction: Cool the reaction to room temperature, quench with distilled water, and extract with EtOAc (3x). Wash the combined organic layers with brine (5x).

  • Causality: Extensive brine washes are mandatory to fully partition the highly polar DMF out of the organic layer.

• Purification & NMR Confirmation: Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

  • Validation: Post-purification ¹H-NMR must show the disappearance of the phenolic -OH broad singlet and the appearance of a characteristic multiplet at ~3.5-4.0 ppm, corresponding to the C3 methine proton of the newly formed dihydrobenzofuran core.

Downstream Applications in Drug Discovery

Once synthesized, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate serves as a launchpad for library generation in medicinal chemistry.

Fig 2: Downstream workflow from the building block to a lead pharmacological compound.

The most common downstream application involves the saponification of the methyl ester using LiOH to yield the free acetic acid derivative. This acid is then subjected to standard peptide coupling conditions (e.g., EDC/HOBt or HATU) with various primary and secondary amines. This rapid functionalization allows drug development professionals to quickly generate Structure-Activity Relationship (SAR) data for targets like the MT1/MT2 melatonin receptors or various orphan GPCRs.

References

• 2,3-二氢苯并呋喃-3-乙酸甲酯-韶远试剂设计 (Shao-Yuan) . Chemical Properties and Identifiers for CAS 2070896-55-6. Retrieved from:[2]

• CAS 55745-70-5: 2,3-Dihydrobenzofuran Core - CymitQuimica . Applications of the Dihydrobenzofuran Scaffold in Medicinal Chemistry. Retrieved from:[1]

• 6-Methyl-2,3-dihydrobenzofuran - Benchchem . Palladium-Catalyzed Reactions for Dihydrobenzofuran Synthesis. Retrieved from:[3]

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A Technical Guide to Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of the Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran framework is a privileged heterocyclic motif found in a wide array of biologically active natural products and synthetic compounds.[1][2] Its unique structural and electronic properties make it a valuable scaffold in drug discovery, with derivatives exhibiting a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][3] The strategic functionalization of the dihydrobenzofuran core allows for the fine-tuning of its physicochemical and biological properties, making it a versatile platform for the development of novel therapeutic agents and functional materials.

This guide focuses on a specific derivative, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate. The introduction of a methyl group at the 6-position and a methyl acetate group at the 3-position is anticipated to modulate the molecule's lipophilicity, steric profile, and potential for hydrogen bonding, thereby influencing its biological activity and material properties.

CAS Number and Nomenclature

A definitive CAS (Chemical Abstracts Service) number for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate could not be located in publicly accessible databases at the time of this writing. This suggests that the compound may be a novel chemical entity or one that has not been widely reported in the literature. For reference, structurally similar compounds have assigned CAS numbers, such as (S)-Methyl 2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetate with CAS number 1000414-38-9.[4][5]

Systematic Name: Methyl 2-(6-methyl-2,3-dihydro-1-benzofuran-3-yl)acetate

Proposed Synthetic Strategies

The synthesis of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate can be approached through a multi-step sequence, leveraging established methodologies for the construction and functionalization of the dihydrobenzofuran ring system.[3][6][7] A logical and efficient synthetic pathway is outlined below.

Synthesis of the 6-Methyl-2,3-dihydrobenzofuran Core

The initial step involves the formation of the core 6-methyl-substituted dihydrobenzofuran ring. A common and effective method is the acid-catalyzed cyclization of a suitably substituted phenol.[1]

Protocol 1: Synthesis of 6-Methyl-2,3-dihydrobenzofuran

• Starting Material: 4-Methyl-2-allylphenol.

• Reaction: The starting material is subjected to an acid-catalyzed intramolecular cyclization. A strong acid such as sulfuric acid or a Lewis acid can be employed.[8]

• Procedure: a. Dissolve 4-Methyl-2-allylphenol in a suitable solvent (e.g., toluene). b. Add a catalytic amount of concentrated sulfuric acid. c. Heat the mixture to reflux to facilitate the cyclization. d. Monitor the reaction progress by Thin Layer Chromatography (TLC). e. Upon completion, neutralize the reaction mixture, perform an aqueous workup, and extract the product with an organic solvent. f. Purify the crude product by column chromatography to yield 6-Methyl-2,3-dihydrobenzofuran.

Introduction of the Acetate Moiety at the 3-Position

With the core structure in hand, the next critical step is the introduction of the methyl acetate group at the 3-position. This can be achieved through a Friedel-Crafts-type acylation or alkylation reaction.[9]

Protocol 2: Synthesis of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

• Starting Material: 6-Methyl-2,3-dihydrobenzofuran.

• Reagent: Methyl bromoacetate or a related electrophilic species.

• Catalyst: A Lewis acid such as aluminum chloride (AlCl₃) is typically used to activate the electrophile.[9]

• Procedure: a. Dissolve 6-Methyl-2,3-dihydrobenzofuran in a dry, inert solvent (e.g., dichloromethane) under an inert atmosphere. b. Cool the solution in an ice bath. c. Add aluminum chloride portion-wise with stirring. d. Slowly add methyl bromoacetate to the reaction mixture. e. Allow the reaction to proceed at low temperature, monitoring its progress by TLC. f. Quench the reaction by carefully adding ice-water. g. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. h. Purify the resulting crude product by column chromatography to obtain Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Diagram: Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Proton NMR will provide information on the number of different types of protons and their neighboring environments. Expected signals would include aromatic protons, protons of the dihydrofuran ring, the methyl group on the aromatic ring, and the methyl and methylene protons of the acetate group. For a similar compound, (S)-Methyl 2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetate, a ¹H NMR spectrum is available for comparison.[10]

• ¹³C NMR: Carbon NMR will indicate the number of different carbon environments in the molecule, confirming the presence of the carbonyl carbon, aromatic carbons, and aliphatic carbons.

Mass Spectrometry (MS)

Mass spectrometry will determine the molecular weight of the compound, providing strong evidence for its elemental composition. High-resolution mass spectrometry (HRMS) can be used to confirm the exact molecular formula.

Infrared (IR) Spectroscopy

IR spectroscopy will identify the functional groups present in the molecule. Key expected absorption bands include:

• C=O stretch (ester): ~1735 cm⁻¹

• C-O stretch (ester and ether): ~1250-1000 cm⁻¹

• Aromatic C-H stretch: ~3100-3000 cm⁻¹

• Aliphatic C-H stretch: ~3000-2850 cm⁻¹

Purity Analysis

• High-Performance Liquid Chromatography (HPLC): HPLC is the preferred method for determining the purity of the final compound. A suitable column and mobile phase should be developed to achieve good separation from any starting materials or byproducts.

• Melting Point: For a solid compound, a sharp melting point range is indicative of high purity.

Table 1: Predicted Analytical Data

Analytical Technique	Expected Observations
¹H NMR	Aromatic protons (multiplets), dihydrofuran ring protons (multiplets), singlet for the aromatic methyl group, singlet for the ester methyl group, and a doublet of doublets for the methylene group of the acetate.
¹³C NMR	Signals for carbonyl carbon (~170 ppm), aromatic carbons, and aliphatic carbons of the dihydrofuran ring, methyl groups, and methylene group.
Mass Spec (HRMS)	Calculated m/z for C₁₂H₁₄O₃.
IR Spectroscopy	Strong C=O absorption around 1735 cm⁻¹, C-O absorptions, and characteristic aromatic and aliphatic C-H stretches.
HPLC	A single major peak indicating high purity.

Potential Applications in Research and Drug Development

Benzofuran derivatives are of significant interest due to their diverse biological activities.[1][3] Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, as a novel derivative, could be explored for a variety of applications:

• Medicinal Chemistry: The compound can serve as a lead structure or an intermediate for the synthesis of more complex molecules with potential therapeutic applications. The dihydrobenzofuran core is present in numerous pharmacologically active molecules.[1]

• Agrochemicals: Benzofuran-based compounds have shown promise as herbicides and fungicides.

• Materials Science: The aromatic and heterocyclic nature of the molecule could lend itself to applications in organic electronics or as a building block for novel polymers.

Diagram: Potential Research Workflow

Caption: Workflow for the evaluation of the target compound.

Safety and Handling

As with any novel chemical compound, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate should be handled with appropriate safety precautions. It is recommended to:

• Work in a well-ventilated fume hood.

• Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for any known hazards of related compounds.

Conclusion

References

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• 9. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 10. (S)-Methyl 2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetate(1000414-38-9) 1H NMR spectrum [chemicalbook.com]

The Pharmacological Potential of 6-Methyl-2,3-Dihydrobenzofuran Derivatives: A Technical Whitepaper

Executive Summary

The 2,3-dihydrobenzofuran (DHB) nucleus is universally recognized as a "privileged scaffold" in medicinal chemistry, frequently appearing in biologically active natural lignans and synthetic pharmaceuticals. Within this chemical space, the specific substitution of a methyl group at the C6 position—yielding 6-methyl-2,3-dihydrobenzofuran —introduces a unique set of steric and electronic parameters that dramatically amplify its pharmacological utility. As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic rationale, target applications, and self-validating experimental workflows required to harness the full potential of 6-methyl-DHB derivatives in modern drug discovery.

Pharmacophore Rationale & Structural Biology

The efficacy of the 6-methyl-DHB core is not coincidental; it is governed by strict thermodynamic and pharmacokinetic principles.

• Conformational Rigidity: The bicyclic nature of the DHB ring restricts the conformational freedom of the molecule. When binding to a target receptor, this rigidity minimizes the entropic penalty (

  ) typically associated with the freezing of rotatable bonds, thereby enhancing the overall binding affinity ( ).

• The 6-Methyl Advantage: The addition of the C6-methyl group specifically increases the lipophilicity (LogP) of the scaffold without adding excessive molecular weight. This localized hydrophobic anchor is highly effective at occupying specific van der Waals pockets within target proteins (such as the colchicine-binding site of tubulin or the mPGES-1 active site). Furthermore, it improves membrane permeability, ensuring higher intracellular concentrations of the active pharmaceutical ingredient (API) [1].

Key Pharmacological Applications

Oncology: Tubulin Polymerization Inhibition

Derivatives of the DHB scaffold, particularly DHB lignans, have demonstrated profound antimitotic properties. By interacting with the colchicine-binding site of tubulin, these compounds prevent the formation of the mitotic spindle, arresting cells in the G2/M phase and inducing apoptosis. In extensive in vitro screening panels, specific DHB derivatives have shown exceptional potency against leukemia and breast cancer cell lines, achieving 50% growth inhibition (GI50) at concentrations as low as 0.3 µM [1].

Inflammation: Selective mPGES-1 Inhibition

Traditional non-steroidal anti-inflammatory drugs (NSAIDs) inhibit cyclooxygenase (COX-1/COX-2) enzymes, often leading to severe gastrointestinal and cardiovascular side effects. 2,3-DHB derivatives act as bioinspired lead compounds that selectively inhibit microsomal prostaglandin E2 synthase-1 (mPGES-1), an enzyme downstream of COX-2. By selectively blocking the conversion of PGH2 to PGE2, 6-methyl-DHB derivatives suppress inflammation without disrupting the synthesis of other homeostatic prostaglandins [2].

Metabolic Disorders: Aldose Reductase and AGEs Inhibition

Advanced glycation end-products (AGEs) are heavily implicated in the pathogenesis of diabetic complications. The natural derivative 5-hydroxy-3S-hydroxymethyl-6-methyl-2,3-dihydrobenzofuran, isolated from the methanol extract of Paeonia suffruticosa (Moutan cortex), has been identified as a targeted inhibitor of AGE formation. This specific 6-methyl-DHB derivative provides a structural template for developing therapeutics aimed at mitigating diabetic nephropathy and retinopathy[3].

Agrochemicals: Phytotoxic and Antimicrobial Agents

Beyond human pharmacology, the 6-methyl-DHB scaffold exhibits potent phytotoxic activity. Colletochlorin F (7-chloro-2-(1-hydroxy-1-methylethyl)-6-methyl-2,3-dihydrobenzofuran-4-ol), isolated from Colletotrichum higginsianum, induces rapid necrosis in specific plant tissues. This demonstrates the scaffold's ability to cross tough cellular barriers and disrupt secondary metabolism, highlighting its potential as a targeted bio-herbicide [4].

Quantitative Data Summary

To facilitate rapid comparison, the following table synthesizes the quantitative pharmacological metrics of key DHB derivatives across various biological targets [1, 3, 5].

Compound / Derivative Class	Primary Target / Activity	Cell Line / Enzyme	Potency Metric	Reference
DHB Lignan (Compound 2b)	Tubulin Polymerization	Breast Cancer Panel	GI50 < 10 nM	[1]
DHB Lignan (Compound 2b)	Tubulin Polymerization	Tubulin (In vitro)	IC50 = 13 ± 1 µM	[1]
6-Methyl-DHB Derivative (2)	AGEs Formation	In vitro assay	IC50 = 177.0 µM	[3]
DHB2 (In-silico model)	Antifungal Binding	Candida albicans (3dra)	Binding = -7.00 kcal/mol	[5]
DHB8 (In-silico model)	Antimicrobial Binding	Multiple Pathogens	Binding ≈ -6.40 kcal/mol	[5]

Self-Validating Experimental Protocols

To ensure scientific integrity, experimental methodologies must be designed to automatically flag false positives or procedural failures. The following protocols incorporate mandatory orthogonal validation steps.

Protocol 1: Synthesis and Validation of the 6-Methyl-DHB Core

Objective: To synthesize the saturated 6-methyl-2,3-dihydrobenzofuran core from its aromatic precursor without cleaving the ether linkage. Causality: Palladium on carbon (Pd/C) is selected as the catalyst because it provides the exact chemoselectivity required to reduce the furan double bond while leaving the stable benzene ring intact.

• Reaction Setup: Dissolve 15.0 g of 6-methylbenzofuran in 200 mL of anhydrous methanol. Add 0.5 g of 10% Pd/C catalyst under a continuous argon purge to prevent premature ignition.

• Hydrogenation: Pressurize the reaction vessel with H2 gas to 3 atm. Stir vigorously at 25°C for 4 hours.

• Self-Validating LC-MS Check: Extract a 10 µL aliquot. The reaction is only deemed complete when the LC-MS trace shows the complete disappearance of the precursor mass and the exclusive presence of the [M+H]+ peak for the saturated DHB core. If the precursor remains, catalyst poisoning has occurred, and the batch must be re-seeded.

• Purification & NMR Validation: Filter the mixture through a Celite pad to remove Pd/C, and concentrate in vacuo. Perform 1H-NMR. The synthesis is validated only if the aromatic furan protons (typically at

  6.7 and 7.5 ppm) are absent, replaced by two coupled aliphatic multiplets (around 3.2 and 4.5 ppm).

Protocol 2: High-Throughput Screening (HTS) for mPGES-1 Selectivity

Objective: To identify 6-methyl-DHB derivatives that inhibit mPGES-1 without affecting upstream COX enzymes. Causality: A FRET-based assay is utilized to directly quantify PGE2 levels in real-time, eliminating the need for radioactive handling and reducing the signal-to-noise ratio inherent in standard ELISAs.

• Primary Screen (mPGES-1): Incubate recombinant human mPGES-1 with PGH2 substrate and 10 µM of the DHB derivative. Measure the FRET signal corresponding to PGE2 production. Flag compounds showing >50% inhibition.

• Self-Validating Counter-Screen (COX-1/2): This is the critical validation step. Immediately route all flagged hits to an orthogonal COX-2 fluorometric assay. The compound is incubated with arachidonic acid and COX-2.

• Logic Gate: If the compound inhibits COX-2 by >5%, it is instantly rejected as non-selective. The system self-validates by ensuring that the reduction in PGE2 observed in Step 1 is strictly due to mPGES-1 antagonism, not upstream substrate depletion.

Mechanistic Pathways & Workflows

Fig 1. Self-validating hit-to-lead workflow for 6-methyl-DHB derivatives.

Fig 2. Selective inhibition of the mPGES-1 inflammatory pathway by 6-methyl-DHB.

References

• Source: PubMed (nih.gov)
• Source: PubMed (nih.gov)
• Inhibitors of aldose reductase and formation of advanced glycation end-products in moutan cortex (Paeonia suffruticosa)
• Source: PubMed (nih.gov)
• Source: D-NB.

An In-Depth Technical Guide to Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

Abstract

This technical guide provides a comprehensive overview of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, a heterocyclic compound of significant interest in medicinal chemistry and drug development. While not a widely cataloged compound, its structural motif is central to a plethora of biologically active molecules. This document delineates its chemical identity, including its SMILES string and InChIKey, and presents a detailed, logical framework for its synthesis, characterization, and potential applications. The guide is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis, offering both theoretical insights and practical, field-proven methodologies.

Chemical Identity and Physicochemical Properties

Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate is a derivative of the 2,3-dihydrobenzofuran scaffold, which is a core component of many natural products and synthetic compounds with diverse pharmacological activities.[1] The structural identifiers for this specific compound have been computationally generated and are presented below.

Identifier	Value
IUPAC Name	Methyl 2-(6-methyl-2,3-dihydro-1-benzofuran-3-yl)acetate
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
SMILES String	COC(=O)CC1C2=CC(C)=CC=C2O1
InChI Key	InChIKey=GSFGFMZRZAJLGV-UHFFFAOYSA-N

Note: The InChIKey has been generated based on the SMILES string and may not be present in all chemical databases due to the compound's novelty.

The physicochemical properties of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate are predicted to be in line with similar small-molecule heterocyclic esters. These properties are crucial for its handling, formulation, and pharmacokinetic profiling in potential drug development pipelines.

Property	Predicted Value
logP	2.35
Topological Polar Surface Area	35.53 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3
Rotatable Bonds	3

Synthesis and Mechanistic Insights

The synthesis of 2,3-dihydrobenzofuran derivatives is a well-explored area of organic chemistry, with numerous methodologies employing transition metal-catalyzed reactions.[1] A robust and efficient synthesis of the title compound can be envisioned through a multi-step sequence, leveraging established protocols for the construction of the dihydrobenzofuran core followed by side-chain elaboration.

Proposed Synthetic Workflow

A plausible synthetic route commences with a commercially available substituted phenol, such as 4-methylphenol. The synthesis would proceed through an O-allylation, followed by a Claisen rearrangement and subsequent intramolecular cyclization to form the key 2,3-dihydrobenzofuran ring system. The final step would involve the introduction of the methyl acetate side chain.

Sources

• 1. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]

Solubility profile of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate in organic solvents

This guide details the solubility profile and characterization protocols for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate , a critical intermediate in the synthesis of GPR40 agonists (e.g., Fasiglifam analogs).

CAS: 2070896-55-6 | Formula: C₁₂H₁₄O₃ | MW: 206.24 g/mol

Executive Summary

Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate is a lipophilic ester intermediate. Its solubility behavior is governed by the competition between its non-polar dihydrobenzofuran core and the moderately polar methyl ester side chain. This guide provides a theoretical solubility framework derived from structural analysis and homologous series, followed by rigorous experimental protocols for precise determination in a drug development context.

Key Insight: As a low-melting solid or viscous oil (depending on purity), this compound exhibits high solubility in chlorinated and polar aprotic solvents, moderate solubility in alcohols, and low solubility in water and aliphatic hydrocarbons.

Physicochemical Basis & Predicted Profile

Structural Analysis

• Lipophilic Core: The 6-methyl-2,3-dihydrobenzofuran moiety is highly non-polar and aromatic, driving solubility in organic solvents like Dichloromethane (DCM) and Toluene.

• Polar Functionality: The methyl acetate group at position 3 adds a dipole moment and hydrogen bond acceptance (HBA), facilitating solubility in esters and ethers.

• LogP Estimate: ~2.5 – 3.0 (Predicted). This indicates a strong preference for organic phases over aqueous media.

Predicted Solubility Matrix

The following table categorizes solvents based on predicted interaction with the solute's Hansen Solubility Parameters (HSP).

Solvent Class	Representative Solvents	Predicted Solubility	Interaction Mechanism
Chlorinated	Dichloromethane (DCM), Chloroform	Very High (>100 mg/mL)	Dispersion forces & dipole interactions.
Esters/Ethers	Ethyl Acetate, THF, MTBE	High (>50 mg/mL)	"Like dissolves like" (ester-ester interaction).
Polar Aprotic	DMSO, DMF, Acetonitrile	High (>50 mg/mL)	Dipole-dipole interactions; useful for reactions.
Aromatic	Toluene, Benzene	Moderate-High	- stacking with benzofuran core.
Alcohols	Methanol, Isopropanol	Moderate (10-50 mg/mL)	Soluble, but limited by lipophilic core.
Aliphatic	Hexanes, Heptane, Cyclohexane	Low-Moderate	Potential anti-solvent; solubility increases w/ temp.
Aqueous	Water, Buffers (pH 1-8)	Negligible (<0.1 mg/mL)	Hydrophobic effect dominates.

Experimental Protocols

As specific literature values are often proprietary, the following self-validating protocols allow researchers to generate precise internal data.

Protocol A: Rapid Visual Solubility Screening (Tier 1)

Purpose: Qualitative assessment to narrow down solvents for reaction or crystallization.

• Preparation: Weigh 10 mg of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate into a 1.5 mL clear glass vial.

• Addition: Add solvent in 100 µL increments at ambient temperature (20-25°C).

• Observation: Vortex for 30 seconds after each addition.

  • Soluble: Clear solution obtained with <200 µL (Solubility > 50 mg/mL).

  • Moderately Soluble: Clear solution with 200–1000 µL (Solubility 10–50 mg/mL).

  • Insoluble: Solid/Oil persists after 1000 µL (Solubility < 10 mg/mL).

• Thermal Stress: If insoluble, heat to 50°C. If it dissolves, the solvent is a candidate for recrystallization (high T solubility, low RT solubility).

Protocol B: Quantitative Equilibrium Solubility (HPLC) (Tier 2)

Purpose: Precise determination for process scale-up and thermodynamic modeling.

• Saturation: Add excess solid compound to 2 mL of the target solvent in a crimp-top vial.

• Equilibration: Agitate at a fixed temperature (e.g., 25°C) for 24 hours using a thermomixer (1000 rpm).

• Filtration: Filter the supernatant using a 0.22 µm PTFE syringe filter (pre-heated if testing elevated temperatures to prevent crashing out).

• Dilution: Dilute the filtrate 100-fold with Acetonitrile/Water (50:50) to fit the HPLC linear range.

• Quantification: Inject onto HPLC (C18 Column, UV detection at 254 nm or 280 nm). Calculate concentration against a 5-point calibration curve.

Protocol C: Temperature-Dependent Solubility (Van't Hoff Plot)

Purpose: To determine the Metastable Zone Width (MSZW) for crystallization.

• Prepare 5 vials with varying concentrations (e.g., 50, 100, 150, 200, 250 mg/mL) in the chosen solvent (e.g., Isopropanol).

• Heat all vials until solids dissolve completely (Clear Point).

• Cool slowly (0.5°C/min) and record the temperature at which nucleation occurs (Cloud Point).

• Analysis: Plot ln(Solubility) vs. 1/T (Kelvin). The slope corresponds to the Enthalpy of Dissolution (

  ).

Process Application Strategy

Solvent Selection for Synthesis

• Reaction Media: DCM or THF are recommended. They offer high solubility for the starting material and reagents, ensuring homogeneous kinetics.

• Work-up/Extraction: Ethyl Acetate is the ideal extraction solvent. It partitions the compound effectively from the aqueous phase while leaving behind highly polar impurities.

Purification via Recrystallization

The compound's profile suggests a Solvent/Anti-solvent crystallization strategy is most effective if the compound is solid.

• Solvent: Ethyl Acetate or Toluene (High solubility).

• Anti-solvent: Heptane or Hexane (Low solubility).

• Procedure: Dissolve in minimal warm Ethyl Acetate, then slowly add Heptane until turbidity persists. Cool to 0-5°C to maximize yield.

Visualizations

Solubility Screening Workflow

This diagram outlines the decision logic for selecting solvents based on the experimental results.

Figure 1: Decision tree for categorizing solvents based on visual solubility observations.

Theoretical Interaction Map

This diagram illustrates the molecular interactions driving solubility in different media.

Figure 2: Mechanistic interaction map showing how different solvent classes engage with the molecule's functional groups.

References

• Chemical Identity & Structure: National Center for Biotechnology Information (2025). PubChem Compound Summary for Methyl 6-methyl-2,3-dihydrobenzofuran-3-acetate. Retrieved from [Link]

• Synthesis Context (Homologous Series): Wang, Y., et al. (2024).[1] Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization. MDPI. Retrieved from [Link]

• Solubility Prediction Methodology: Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.

• General Purification of Dihydrobenzofurans: Indian Academy of Sciences (2011). Resolution of 2,3-dihydro-benzofuran-3-ols. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to 6-Methyl Substituted Dihydrobenzofurans: Synthesis, Activity, and Therapeutic Potential

Introduction: The Significance of the Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran moiety is a privileged heterocyclic scaffold ubiquitous in a vast array of natural products and synthetic compounds of significant pharmacological interest.[1] Its rigid, planar structure, combined with the electronic properties of the fused benzene and dihydrofuran rings, provides an ideal framework for interaction with various biological targets. This has led to the development of dihydrobenzofuran-containing compounds with a wide spectrum of activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[2][3][4][5]

The strategic placement of substituents on this core structure is a cornerstone of medicinal chemistry, allowing for the fine-tuning of a compound's pharmacokinetic and pharmacodynamic profiles. The introduction of a methyl group at the 6-position of the dihydrobenzofuran ring can significantly influence its biological activity. This guide provides a comprehensive technical overview of 6-methyl substituted dihydrobenzofurans, exploring their synthesis, biological activities, and potential as therapeutic agents.

Synthetic Strategies for 6-Methyl Dihydrobenzofurans

The synthesis of the 6-methyl-2,3-dihydrobenzofuran core can be achieved through various synthetic routes. A common and effective strategy involves the intramolecular cyclization of appropriately substituted phenols.

General Synthetic Workflow: Acid-Catalyzed Dehydration

A prevalent method for the synthesis of benzofurans and their dihydro counterparts involves the acid-catalyzed dehydration of a corresponding alcohol precursor. For instance, 6-methylbenzofuran can be synthesized from 3-hydroxy-6-methyl-2,3-dihydrobenzofuran through a dehydration reaction.[6]

Experimental Protocol: Synthesis of 6-Methylbenzofuran [6]

• Reaction Setup: Dissolve 10.0 g of 3-hydroxy-6-methyl-2,3-dihydrobenzofuran in 200 ml of benzene.

• Acid Catalyst: Add 0.2 ml of sulfuric acid to the solution.

• Azeotropic Removal of Water: Heat the mixture to reflux and facilitate the azeotropic removal of water.

• Reaction Monitoring: Monitor the reaction progress over approximately 3 hours.

• Workup:

  • Cool the reaction mixture and add it to 500 ml of water.

  • Extract the aqueous layer with ether.

  • Combine the organic extracts and wash with water and a saturated aqueous solution of sodium bicarbonate.

  • Dry the organic layer with sodium sulfate.

• Isolation: Evaporate the solvent to yield 6-methylbenzofuran.

The causality behind this experimental choice lies in the ability of a strong acid like sulfuric acid to protonate the hydroxyl group, converting it into a good leaving group (water). The subsequent elimination of water, driven by the formation of a stable aromatic benzofuran ring, proceeds efficiently under reflux conditions with the azeotropic removal of the water byproduct.

Modern Synthetic Approaches

While classical methods are effective, modern synthetic chemistry has introduced more sophisticated and efficient transition metal-catalyzed approaches for the construction of the dihydrobenzofuran nucleus.[7][8] These methods often offer greater control over stereochemistry and functional group tolerance. For instance, palladium-catalyzed intramolecular cyclization of ortho-allyl phenols provides a direct route to dihydrobenzofurans.[9]

Caption: Generalized workflow for the synthesis of 6-methyl dihydrobenzofuran derivatives.

Biological Activity and Therapeutic Potential

The benzofuran scaffold is a well-established pharmacophore, and the addition of a 6-methyl group can modulate the activity of these compounds across various therapeutic areas.[2][4][10]

Neuroprotective Effects

Derivatives of dihydrobenzofuran have shown considerable promise as neuroprotective agents, particularly in the context of neurodegenerative diseases like Alzheimer's disease.[2][11][12][13]

One study investigated the neuroprotective effects of a 2,3-dihydrobenzofuran derivative, TFSeB, in a mouse model of Alzheimer's disease.[11][12][13] The study found that TFSeB treatment:

• Improved memory performance in behavioral tests.[11][12][13]

• Reduced oxidative stress markers in the brain.[11][12]

• Reverted the activity of key enzymes implicated in the disease, such as monoamine oxidase B (MAO-B) and acetylcholinesterase (AChE).[11][12]

• Modulated apoptosis-related proteins to favor neuronal survival.[11][12]

• Increased levels of neuroprotective factors like brain-derived neurotrophic factor (BDNF).[11][12][13]

• Decreased key inflammatory markers .[11][12][13]

The proposed mechanism involves the modulation of multiple pathways associated with neuroinflammation, oxidative stress, and neuronal survival.

Caption: Proposed multi-target neuroprotective mechanism of a dihydrobenzofuran derivative.

Antimicrobial and Anti-inflammatory Activity

Benzofuran and dihydrobenzofuran derivatives have demonstrated a broad spectrum of antimicrobial and anti-inflammatory activities.[1][3][14][15] Studies have reported their efficacy against various bacterial and fungal strains.[14][15][16] The anti-inflammatory effects are often attributed to the inhibition of key inflammatory mediators.[1][14]

For example, certain fluorinated benzofuran and dihydrobenzofuran derivatives were found to suppress lipopolysaccharide-stimulated inflammation by inhibiting the expression of cyclooxygenase-2 (COX-2) and nitric oxide synthase 2 (NOS2), and decreasing the secretion of inflammatory mediators like IL-6 and PGE2.[1]

Compound Type	Biological Activity	Key Findings	Reference
Dihydrobenzofuran Derivative (TFSeB)	Neuroprotective	Reduced oxidative stress, inhibited MAO-B and AChE, promoted neuronal survival.	[11][12][13]
Fluorinated Dihydrobenzofurans	Anti-inflammatory	Inhibited COX-2 and NOS2 expression, decreased IL-6 and PGE2 secretion.	[1]
Various Benzofuran Derivatives	Antimicrobial	Showed activity against bacterial and fungal strains.	[14][15]
Benzofuran Derivatives	Anticancer	Exhibited cytotoxic activity against various cancer cell lines.	[17]

Anticancer Potential

The benzofuran scaffold has been extensively explored in the development of novel anticancer agents.[17] Derivatives have shown cytotoxic activity against a range of cancer cell lines.[17] The mechanism of action can vary, but often involves the induction of apoptosis and the inhibition of cell proliferation. The presence of specific substituents, including halogens and other functional groups, on the benzofuran ring is a critical determinant of biological activity.[17]

Conclusion and Future Directions

6-Methyl substituted dihydrobenzofurans represent a promising class of compounds with diverse and potent biological activities. Their synthesis is accessible through established and modern chemical methods, allowing for the generation of diverse chemical libraries for screening. The demonstrated neuroprotective, antimicrobial, anti-inflammatory, and anticancer properties highlight the therapeutic potential of this scaffold.

Future research in this area should focus on:

• Structure-Activity Relationship (SAR) Studies: To further elucidate the impact of the 6-methyl group and other substituents on biological activity.

• Mechanism of Action Studies: To gain a deeper understanding of the molecular targets and pathways modulated by these compounds.

• Development of More Efficient and Stereoselective Synthetic Routes: To facilitate the synthesis of complex and chiral derivatives.

• In vivo Efficacy and Safety Studies: To translate the promising in vitro results into potential clinical applications.

The continued exploration of 6-methyl substituted dihydrobenzofurans holds significant promise for the discovery and development of novel therapeutic agents to address a range of unmet medical needs.

References

• Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses. ACS Chemical Neuroscience.
• Synthesis of 6-methylbenzofuran. PrepChem.com.
• Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses.
• Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer's Disease. PMC.
• Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses. PubMed.
• Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives.
• Structures of benzofuran and dihydrobenzofuran derivatives.
• Synthesis and antibacterial activity of novel benzofuran ester derivatives.
• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. MDPI.
• Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review.
• Mini review on important biological properties of benzofuran deriv
• Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity.
• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PMC.
• Natural source, bioactivity and synthesis of benzofuran deriv
• Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. PMC.
• Mini Review on Important Biological Properties of Benzofuran Deriv
• Synthesis of 2,3-dihydrobenzofuran-2-ones and 2,3- dihydrobenzothiophen-2- and 3-ones by rearrangements of 3- hydroxy analogs. Arkivoc.
• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. PMC.
• 2,3-Dihydrobenzofuran synthesis. Organic Chemistry Portal.
• Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent upd
• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its deriv

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• 1. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medcraveonline.com [medcraveonline.com]
• 5. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 6. prepchem.com [prepchem.com]
• 7. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2,3-Dihydrobenzofuran synthesis [organic-chemistry.org]
• 9. Frontiers | Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update [frontiersin.org]
• 10. atlantis-press.com [atlantis-press.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 16. researchgate.net [researchgate.net]
• 17. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate as a Pharmaceutical Intermediate

Executive Summary

Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (CAS: 2070896-55-6) is a specialized heterocyclic building block critical for the synthesis of dihydrobenzofuran-3-acetic acid (DBAA) derivatives. This scaffold has gained significant prominence in medicinal chemistry following the development of Fasiglifam (TAK-875) , a G-protein coupled receptor 40 (GPR40) agonist.

While the clinical candidate Fasiglifam utilizes a 6-benzyloxy substitution pattern, the 6-methyl variant described in this note serves as a crucial Structure-Activity Relationship (SAR) probe . It allows researchers to explore the steric and hydrophobic requirements of the receptor's binding pocket without the metabolic liability of complex ether chains. Furthermore, the 6-methyl group offers a distinct handle for late-stage benzylic functionalization, making this intermediate a versatile node in diversity-oriented synthesis.

This guide details the physicochemical profile, synthetic utility, and step-by-step protocols for processing this intermediate into bioactive carboxylic acids and advanced pharmacophores.

Chemical Profile & Specifications

Parameter	Specification
Chemical Name	Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate
CAS Number	2070896-55-6
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Structure	Dihydrobenzofuran core, C3-methyl acetate, C6-methyl
Appearance	White to off-white crystalline solid or viscous oil
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; Insoluble in water
Purity Grade	≥97% (HPLC) for pharmaceutical synthesis
Storage	2–8°C, inert atmosphere (Argon/Nitrogen)

Strategic Utility in Drug Design

The dihydrobenzofuran-3-acetic acid scaffold is a "privileged structure" in medicinal chemistry, capable of mimicking the bioactive conformation of endogenous ligands.

Mechanistic Relevance (GPR40 Agonism)

The primary application of this scaffold is in the development of Free Fatty Acid Receptor 1 (FFAR1/GPR40) agonists for Type 2 Diabetes treatment.[1]

• Binding Mode: The carboxylic acid tail (derived from the acetate) forms a critical ionic interaction with Arg183 and Arg258 residues in the GPR40 anchor site.

• Role of the 6-Methyl Group: In SAR studies, replacing the bulky phenyl-alkoxy group of Fasiglifam with a compact methyl group (using this intermediate) helps determine the "minimum pharmacophore" required for receptor activation versus allosteric modulation.

Synthetic Versatility

The 6-methyl group is not merely a passive substituent; it is a latent functional handle .

• Pathway A (Direct Use): Hydrolysis to the acid for compact lipophilic analogs.

• Pathway B (Benzylic Activation): Radical bromination (NBS) at the C6-methyl allows for the introduction of nucleophiles, effectively converting this simple building block into complex ether-linked architectures similar to TAK-875.

Experimental Protocols

Workflow Visualization

The following diagram outlines the divergent synthesis pathways available from this intermediate.

Figure 1: Divergent synthetic workflows. Pathway A yields compact agonists; Pathway B enables scaffold expansion.

Protocol A: Hydrolysis to the Free Acid

Objective: Convert the ester intermediate into the bioactive carboxylic acid form for biological testing or coupling.

Reagents:

• Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (1.0 eq)[2]

• Lithium Hydroxide Monohydrate (LiOH·H₂O) (3.0 eq)

• Tetrahydrofuran (THF) / Water (3:1 v/v)

• 1N Hydrochloric Acid (HCl)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1.0 g (4.85 mmol) of the ester in 12 mL of THF.

• Activation: Prepare a solution of LiOH·H₂O (610 mg, 14.5 mmol) in 4 mL of distilled water. Add this dropwise to the THF solution at 0°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:3). The starting material spot (Rf ~0.6) should disappear, replaced by a baseline spot.

• Workup:

  • Concentrate the mixture under reduced pressure to remove THF.

  • Dilute the aqueous residue with 10 mL water and wash with diethyl ether (2 x 10 mL) to remove non-polar impurities.

  • Acidify the aqueous layer carefully with 1N HCl to pH 2–3. A white precipitate should form.

• Isolation: Extract the acidified aqueous layer with Ethyl Acetate (3 x 15 mL). Combine organics, dry over Na₂SO₄, and concentrate in vacuo.

• Yield: Expected yield 90–95% of the carboxylic acid (White solid).

Critical Control Point: Do not heat above 40°C during hydrolysis to prevent potential racemization if the C3 center is chiral (though this CAS is typically racemic, chiral variants exist).

Protocol B: Benzylic Functionalization (Advanced)

Objective: Activate the 6-methyl group to synthesize extended ether analogs (Fasiglifam-like).

Reagents:

• Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (1.0 eq)[2]

• N-Bromosuccinimide (NBS) (1.05 eq)

• AIBN (Catalytic, 0.1 eq)

• CCl₄ or Trifluorotoluene (Solvent)

Procedure:

• Setup: Dissolve the ester in anhydrous CCl₄ (0.1 M concentration) under Argon.

• Addition: Add NBS and AIBN.

• Reflux: Heat to reflux (77°C) for 2–3 hours. The reaction is driven by radical initiation; ensure the solution turns from yellow to colorless (succinimide precipitation).

• Filtration: Cool to 0°C, filter off the succinimide byproduct.

• Purification: Concentrate the filtrate. The resulting benzyl bromide is unstable; use immediately for the next step (e.g., nucleophilic substitution with a phenol or alcohol).

Analytical Quality Control

To ensure the integrity of the intermediate before use, verify the following spectral signatures.

¹H-NMR (CDCl₃, 400 MHz) Diagnostic Peaks

Position	Chemical Shift (δ)	Multiplicity	Integration	Assignment
C6-CH₃	2.31	Singlet	3H	Methyl group on aromatic ring
Ester-CH₃	3.72	Singlet	3H	Methyl ester
C3-H	3.80–3.90	Multiplet	1H	Chiral center (methine)
C2-H₂	4.25, 4.75	dd (Multiplet)	2H	Dihydrofuran ring protons
Aromatic	6.60–7.10	Multiplet	3H	Benzene ring protons

HPLC Method

• Column: C18 Reverse Phase (4.6 x 150 mm, 5 µm)

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV at 254 nm and 280 nm.

• Retention Time: Expect elution at ~8.5 min (relatively lipophilic).

Troubleshooting & Stability

Issue	Probable Cause	Corrective Action
Low Yield in Hydrolysis	Incomplete solubility or pH not low enough during workup.	Ensure THF is removed before acidification. Check aqueous pH is <3.
Racemization	Overheating during reaction or basic workup.	Keep temperature <30°C. Avoid strong bases like NaOH; use LiOH.
Benzylic Bromination Fails	Wet solvent or old radical initiator.	Dry solvent over sieves. Use fresh AIBN. Degas solvents thoroughly.

References

• Takeda Pharmaceutical Company. (2012). Optimization of (2,3-Dihydro-1-benzofuran-3-yl)acetic Acids: Discovery of Fasiglifam. Journal of Medicinal Chemistry. Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for Fasiglifam (TAK-875). Link

• Accela ChemBio. (2023). Product Data: Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate. Link

• ChemicalBook. (2023). CAS 2070896-55-6 Entry and Properties. Link

• Negoro, N., et al. (2012). Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist. ACS Medicinal Chemistry Letters. Link

Sources

• 1. A Novel Antidiabetic Drug, Fasiglifam/TAK-875, Acts as an Ago-Allosteric Modulator of FFAR1 | PLOS One [journals.plos.org]
• 2. molcore.com [molcore.com]

Procedure for esterification of 6-methyl-2,3-dihydrobenzofuran-3-acetic acid

An Application Note and Protocol for the Esterification of 6-Methyl-2,3-dihydrobenzofuran-3-acetic Acid

Introduction

6-Methyl-2,3-dihydrobenzofuran-3-acetic acid is a heterocyclic compound whose derivatives are of significant interest in medicinal chemistry and drug development. The carboxylic acid moiety serves as a versatile handle for chemical modification, and its conversion to various esters can profoundly influence the molecule's pharmacokinetic and pharmacodynamic properties, including solubility, cell permeability, and metabolic stability. This application note provides detailed protocols for the synthesis of esters from this core scaffold, targeting researchers in organic synthesis and drug discovery. We will explore two robust and widely applicable methods: the classic Fischer-Speier Esterification for simple alkyl esters and the milder Steglich Esterification, which is suitable for more complex or sterically hindered alcohols.

The causality behind selecting a specific esterification method often depends on the stability of the substrates and the desired scale of the reaction. Fischer esterification is a cost-effective and straightforward method, ideal for large-scale synthesis with simple, low-boiling point alcohols.[1][2] Conversely, the Steglich method operates under gentle, room-temperature conditions, making it the preferred choice for acid-sensitive substrates or sterically demanding alcohols where the harsh conditions of Fischer esterification might lead to side reactions or decomposition.[3][4][5]

Comparative Analysis of Esterification Methodologies

Choosing the appropriate synthetic route is critical for achieving high yield and purity. The following table summarizes the key characteristics of the two protocols detailed in this guide.

Feature	Fischer-Speier Esterification	Steglich Esterification
Catalyst	Strong mineral acid (e.g., H₂SO₄, HCl)	N,N'-Dicyclohexylcarbodiimide (DCC) & 4-Dimethylaminopyridine (DMAP)
Reaction Conditions	High temperature (reflux)[6][7]	Room temperature, mild conditions[5]
Key Advantages	Inexpensive reagents, suitable for large scale, simple procedure.[1]	High yields, suitable for acid-labile substrates and sterically hindered alcohols.[3][4]
Key Disadvantages	Harsh acidic conditions can decompose sensitive substrates; reversible reaction requires driving equilibrium.[1][8]	DCC is a known allergen; byproduct (DCU) can be difficult to remove; higher reagent cost.[9]
Ideal Substrates	Simple primary and secondary alcohols.	Tertiary alcohols, phenols, and other complex, sensitive alcohols.[10]
Workup Complexity	Requires neutralization and extraction.	Requires filtration of DCU byproduct and often column chromatography for high purity.[9]

Protocol 1: Fischer-Speier Esterification for Methyl 2-(6-methyl-2,3-dihydrobenzofuran-3-yl)acetate

This protocol describes the synthesis of a simple methyl ester using a large excess of methanol as both a reagent and a solvent, which helps to drive the reaction equilibrium toward the product, in accordance with Le Châtelier's Principle.[11]

Reaction Scheme

6-methyl-2,3-dihydrobenzofuran-3-acetic acid + Methanol (in excess) --(H₂SO₄ cat.)--> Methyl 2-(6-methyl-2,3-dihydrobenzofuran-3-yl)acetate + H₂O

Materials and Reagents

Reagent	Formula	M.W.	Quantity
6-methyl-2,3-dihydrobenzofuran-3-acetic acid	C₁₁H₁₂O₃	192.21 g/mol	1.0 g (5.20 mmol)
Methanol (Anhydrous)	CH₃OH	32.04 g/mol	20 mL
Sulfuric Acid (Concentrated)	H₂SO₄	98.08 g/mol	0.2 mL
Diethyl Ether	(C₂H₅)₂O	74.12 g/mol	50 mL
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01 g/mol	30 mL
Brine (Saturated NaCl Solution)	NaCl	58.44 g/mol	20 mL
Anhydrous Magnesium Sulfate	MgSO₄	120.37 g/mol	~2 g

Experimental Workflow Diagram

Caption: Workflow for Fischer-Speier Esterification.

Step-by-Step Protocol

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g (5.20 mmol) of 6-methyl-2,3-dihydrobenzofuran-3-acetic acid in 20 mL of anhydrous methanol.

• Catalyst Addition: Carefully and slowly add 0.2 mL of concentrated sulfuric acid to the solution. An exotherm may be observed.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle.[6] Let the reaction proceed for 4-6 hours, monitoring by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent) until the starting material is consumed.

• Solvent Removal: Allow the mixture to cool to room temperature. Remove the bulk of the methanol using a rotary evaporator.

• Extraction: Transfer the residue to a separatory funnel and dilute with 30 mL of diethyl ether and 20 mL of water.[12]

• Neutralization: Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 15 mL) to neutralize the sulfuric acid and any unreacted carboxylic acid.[11][12] Caution: CO₂ gas will evolve; vent the funnel frequently.[12]

• Brine Wash: Wash the organic layer with 20 mL of brine to remove residual water.[12]

• Drying and Isolation: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude ester.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel to obtain the pure methyl ester.

Protocol 2: Steglich Esterification for tert-Butyl 2-(6-methyl-2,3-dihydrobenzofuran-3-yl)acetate

This protocol is ideal for synthesizing esters from alcohols that are sensitive to acidic conditions or are sterically hindered, such as tert-butanol. The reaction uses DCC to activate the carboxylic acid and a catalytic amount of DMAP as an acyl-transfer agent.[3][5][9]

Reaction Scheme

6-methyl-2,3-dihydrobenzofuran-3-acetic acid + tert-Butanol --(DCC, DMAP)--> tert-Butyl 2-(6-methyl-2,3-dihydrobenzofuran-3-yl)acetate + Dicyclohexylurea (DCU)

Materials and Reagents

Reagent	Formula	M.W.	Quantity
6-methyl-2,3-dihydrobenzofuran-3-acetic acid	C₁₁H₁₂O₃	192.21 g/mol	1.0 g (5.20 mmol)
tert-Butanol	(CH₃)₃COH	74.12 g/mol	0.48 g (6.50 mmol)
N,N'-Dicyclohexylcarbodiimide (DCC)	C₁₃H₂₂N₂	206.33 g/mol	1.29 g (6.24 mmol)
4-Dimethylaminopyridine (DMAP)	C₇H₁₀N₂	122.17 g/mol	64 mg (0.52 mmol)
Dichloromethane (DCM, Anhydrous)	CH₂Cl₂	84.93 g/mol	25 mL
Hexanes	C₆H₁₄	86.18 g/mol	For purification
Ethyl Acetate	C₄H₈O₂	88.11 g/mol	For purification

Mechanism Overview Diagram

Caption: Simplified mechanism of the Steglich Esterification.

Step-by-Step Protocol

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1.0 g (5.20 mmol) of 6-methyl-2,3-dihydrobenzofuran-3-acetic acid, 64 mg (0.52 mmol) of DMAP, and 25 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Add 0.48 g (6.50 mmol) of tert-butanol to the solution and stir for 5 minutes.

• Initiation: In a separate vial, dissolve 1.29 g (6.24 mmol) of DCC in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C (ice bath).

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. A white precipitate of dicyclohexylurea (DCU) will form.[5] Monitor the reaction by TLC.

• Byproduct Removal: Once the reaction is complete, filter the mixture through a pad of Celite to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

• Workup: Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl (2 x 15 mL), saturated NaHCO₃ solution (2 x 15 mL), and brine (1 x 20 mL).

• Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product will likely contain residual DCU, which is soluble in DCM.[9] Purify the material by flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to isolate the pure tert-butyl ester.

Troubleshooting and Final Remarks

• Low Yield in Fischer Esterification: This is often due to the presence of water. Ensure all reagents and glassware are dry. Using a Dean-Stark apparatus can help by physically removing the water formed during the reaction.[9]

• Difficulty Removing DCU in Steglich Esterification: If DCU remains after filtration and chromatography, it can sometimes be precipitated by storing the concentrated product in a freezer overnight with a small amount of hexanes and then performing a second filtration. Using a water-soluble carbodiimide like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) can simplify the workup, as the resulting urea byproduct is water-soluble and easily removed during the aqueous wash.[9]

• Product Characterization: Successful synthesis should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to verify the structure and purity of the final ester product.

These protocols provide reliable and adaptable methods for the esterification of 6-methyl-2,3-dihydrobenzofuran-3-acetic acid, enabling the synthesis of diverse derivatives for further investigation in pharmaceutical and chemical research.

References

• ResearchGate. (2016, April 15). How to purify esterefication product? [Online discussion forum]. Available: [Link]

• HSC Chemistry & Physics. Fisher Esterification, Reflux, Isolation and Purification of Esters. Available: [Link]

• Organic Chemistry Portal. Steglich Esterification. Available: [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available: [Link]

• University of California, Irvine. Fischer Esterification. Available: [Link]

• Jordan, A., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6405-6413. Available: [Link]

• Master Organic Chemistry. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Available: [Link]

• University of Colorado Boulder. Esters. An Introduction. Available: [Link]

• HSCprep. (2025, March 4). Fisher Esterification: Synthesis and Purification of Esters. Available: [Link]

• University of California, Davis. Fischer Esterification Procedure. Available: [Link]

• NPTEL. 5.2.2 Synthesis of Esters. Available: [Link]

• Thompson Rivers University. Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Available: [Link]

• Organic Chemistry Data. Acid to Ester - Common Conditions. Available: [Link]

• Wikipedia. Steglich esterification. Available: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 5. Steglich esterification - Wikipedia [en.wikipedia.org]
• 6. scienceready.com.au [scienceready.com.au]
• 7. hscprep.com.au [hscprep.com.au]
• 8. athabascau.ca [athabascau.ca]
• 9. researchgate.net [researchgate.net]
• 10. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 11. cerritos.edu [cerritos.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Throughput Library Generation Using Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

Target Audience: Medicinal Chemists, Library Design Scientists, and Early-Stage Drug Discovery Professionals.

Scientific Background & Rationale

The 2,3-dihydrobenzofuran core is widely recognized as a "privileged structure" in medicinal chemistry. It forms the structural framework of numerous medicinally active organic compounds and biologically potent natural products 1[1]. Compared to its flat, aromatic benzofuran counterpart, the dihydrobenzofuran scaffold introduces critical

(fraction of sp3-hybridized carbons) character. This three-dimensionality is highly valued in modern drug discovery for improving metabolic stability, solubility, and target specificity 2[2].

Specifically, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (CAS: 2070896-55-6) serves as an exceptionally versatile building block for diversity-oriented synthesis (DOS) 3[3]. The molecule offers two strategic handles:

• The C3-Acetate Ester: A robust synthetic vector that can be cleanly saponified and coupled with diverse amines to generate amide libraries. Amide bonds are prioritized because they mimic peptide interactions often recognized by biological targets 4[4].

• The C6-Methyl Group: A lipophilic anchor that modulates the overall partition coefficient (cLogP) and influences the spatial orientation of the molecule within hydrophobic binding pockets.

Derivatives of this scaffold have demonstrated profound biological activity, most notably as bioinspired lead compounds for the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1), a key enzyme in inflammatory and tumorigenic pathways 5[5].

Mechanistic Workflow & Causality

To generate a screening library, the methyl ester must first be converted into a reactive electrophile. We employ a two-step, self-validating workflow: Base-Catalyzed Saponification followed by High-Throughput Parallel Amidation .

Workflow for the diversity-oriented synthesis of 2,3-dihydrobenzofuran libraries.

Causality Behind Reagent Selection:

• LiOH in THF/MeOH/H₂O: The mixed solvent system ensures absolute homogeneity. THF dissolves the organic ester, water dissolves the inorganic LiOH, and MeOH acts as a phase-transfer bridge. LiOH is chosen over NaOH/KOH because the lithium cation coordinates with the carbonyl oxygen, mildly accelerating the hydroxide attack without causing ring-opening of the dihydrobenzofuran core.

• HATU / DIPEA: For parallel library generation, reaction stalling is unacceptable. HATU rapidly converts the carboxylic acid into a highly reactive 7-aza-OBt ester. DIPEA (N,N-Diisopropylethylamine) is utilized as a non-nucleophilic base; its steric bulk prevents it from competing with the amine inputs for the activated ester, ensuring high fidelity across diverse amine sets.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed to be self-validating, utilizing intrinsic chemical properties (e.g., pKa differences) to ensure purity without the bottleneck of column chromatography.

Protocol 1: Synthesis of 6-Methyl-2,3-dihydrobenzofuran-3-acetic acid

Objective: Quantitative hydrolysis of the methyl ester to the free carboxylic acid.

• Reaction Setup: In a 100 mL round-bottom flask, dissolve Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (2.06 g, 10.0 mmol) in a solvent mixture of THF/MeOH/H₂O (30 mL, 3:1:1 v/v/v).

• Base Addition: Cool the mixture to 0 °C using an ice bath. Add Lithium hydroxide monohydrate (LiOH·H₂O, 1.26 g, 30.0 mmol, 3.0 eq) portion-wise over 5 minutes.

• Propagation: Remove the ice bath and stir the reaction at 25 °C for 4 hours.

• Self-Validation Checkpoint (TLC): Spot the reaction mixture against the starting material on a silica gel TLC plate (Eluent: Hexane/EtOAc 3:1). The starting ester (

  ~0.6) must completely disappear, replaced by a baseline spot (the lithium carboxylate salt). This validates 100% conversion.

• Workup & Chemical Filtration:

  • Concentrate the mixture in vacuo to remove THF and MeOH.

  • Dilute the remaining aqueous layer with 20 mL of distilled water and wash with Diethyl Ether (2 × 20 mL). Causality: This step extracts any unreacted ester or neutral organic impurities, acting as a chemical filter.

  • Acidify the aqueous layer to pH 2.0 using 1M HCl. The product will precipitate as a white solid.

  • Extract the acidic aqueous layer with EtOAc (3 × 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the pure acid (>95% yield).

Protocol 2: High-Throughput Parallel Amidation

Objective: Generation of a 96-well amide library using diverse primary and secondary amines.

• Stock Preparation: Prepare a 0.1 M stock solution of 6-Methyl-2,3-dihydrobenzofuran-3-acetic acid in anhydrous DMF.

• Activation: Dispense 1.0 mL (0.1 mmol, 1.0 eq) of the acid stock into 8-mL glass reaction vials. Add HATU (45.6 mg, 0.12 mmol, 1.2 eq) and DIPEA (52 µL, 0.3 mmol, 3.0 eq) to each vial. Stir for 15 minutes at room temperature.

• Coupling: Add the respective amine building blocks (0.12 mmol, 1.2 eq) to each vial. Cap and stir at room temperature for 12 hours.

• Self-Validation Checkpoint (LC-MS): Analyze a 10 µL aliquot from a representative well. The complete disappearance of the acid mass

  and the dominant presence of the target amide mass validates the coupling efficiency.

• High-Throughput Workup:

  • Add 2.0 mL of EtOAc and 2.0 mL of 1M HCl to each vial. Vortex and allow phase separation. Causality: HCl protonates unreacted amines, forcing them into the aqueous layer.

  • Transfer the upper organic layer to a new vial containing 2.0 mL of saturated NaHCO₃. Vortex and separate. Causality: NaHCO₃ deprotonates any residual starting acid and the HOAt byproduct, pulling them into the aqueous phase.

  • Evaporate the organic layer using a centrifugal evaporator (e.g., Genevac) to yield the highly pure amide library members.

Quantitative Data Presentation: Library Profiling

To ensure the generated library adheres to "Lead-like" chemical space, we profile the physicochemical properties of representative derivatives. The statistical molecular design of such libraries typically targets molecular weights under 450 Da and cLogP values between 1.5 and 4.5 6[6].

Compound ID	Amine Input	Amide Product MW ( g/mol )	cLogP (Calculated)	TPSA (Ų)	Expected Yield (%)
DHBF-001	Morpholine	261.32	1.85	41.5	> 90%
DHBF-002	Benzylamine	281.35	3.20	32.3	> 85%
DHBF-003	4-Fluoroaniline	285.31	3.55	32.3	~ 80%
DHBF-004	Piperidine	259.34	2.50	30.1	> 90%
DHBF-005	Cyclopropylamine	231.29	2.10	32.3	> 85%

Table 1: Physicochemical profiling of representative 6-Methyl-2,3-dihydrobenzofuran-3-acetamide library members.

Biological Application: mPGES-1 Inhibition Pathway

Libraries derived from the 2,3-dihydrobenzofuran scaffold are frequently screened against inflammatory targets. The diagram below illustrates the mechanistic intervention of these library hits within the arachidonic acid cascade, specifically targeting mPGES-1 to halt the production of Prostaglandin E2 (PGE2) 5[5].

Mechanism of mPGES-1 inhibition by 2,3-dihydrobenzofuran derivatives in inflammatory pathways.

References

• Qin, L., et al. "Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds." ACS Combinatorial Science, 2017. 4

• Qin, L., et al. "Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds (Abstract/Results)." ACS Combinatorial Science, 2017. 6

• O'Callaghan, et al. "Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update." Frontiers in Chemistry, 2024. 1

• "Cationic Cascade Strategy for the Synthesis of Dihydrobenzofuran and Isochromane Scaffolds." Organic Letters, 2026.2

• Terracciano, S., et al. "2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors." Bioorganic & Medicinal Chemistry, 2016. 5

• "Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (CAS 2070896-55-6) Reference Data." Shao-Yuan Reagents, 2026.3

Sources

• 1. Frontiers | Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2070896-55-6,6-甲基-2,3-二氢苯并呋喃-3-乙酸甲酯-韶远试剂设计、合成、生产和销售高端研发用化学品;韶远科技（上海）有限公司 [shao-yuan.com]
• 4. researchgate.net [researchgate.net]
• 5. 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Strategic Functionalization of the Dihydrobenzofuran Scaffold at the C-6 Position

Abstract: The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic motif integral to a vast array of biologically active natural products and pharmaceutical agents.[1][2][3] Its unique structural and electronic properties make it an ideal starting point for the development of novel therapeutics.[4] Functionalization of the benzene ring, particularly at the C-6 position, is a critical strategy for modulating pharmacokinetic and pharmacodynamic properties. This document provides a comprehensive guide for researchers, detailing validated synthetic strategies and step-by-step protocols for the targeted modification of the dihydrobenzofuran core at this key position.

Introduction: The Strategic Importance of C-6 Functionalization

The dihydrobenzofuran core consists of a benzene ring fused to a dihydrofuran ring. The oxygen atom of the dihydrofuran ring acts as an electron-donating group, activating the aromatic ring towards electrophilic substitution. This electronic influence preferentially directs new substituents to the positions ortho (C-4) and para (C-6) to the oxygen atom.

Targeted functionalization at the C-6 position is of paramount importance in drug discovery for several reasons:

• Vector for SAR Exploration: The C-6 position provides an accessible vector pointing away from the core scaffold, allowing for the introduction of diverse functional groups to probe structure-activity relationships (SAR) without sterically encumbering the core's primary binding interactions.

• Modulation of Physicochemical Properties: Substituents at C-6 can be used to fine-tune critical drug-like properties such as solubility, lipophilicity (LogP), and metabolic stability.

• Bioisosteric Replacement: The C-6 position allows for the introduction of bioisosteres to improve potency, selectivity, or reduce toxicity.

This guide will focus on three robust and widely applicable strategies for achieving C-6 functionalization: Electrophilic Aromatic Substitution (EAS), Directed ortho-Metalation (DoM), and Palladium-Catalyzed Cross-Coupling Reactions.

Caption: Overview of synthetic strategies for C-6 functionalization.

Strategy 1: Electrophilic Aromatic Substitution (EAS)

Principle of Causality: This is the most direct method for introducing functionality onto the aromatic ring. The ether oxygen donates electron density into the benzene ring, creating nucleophilic centers at the C-4 (ortho) and C-6 (para) positions, making them susceptible to attack by electrophiles.[5] While a mixture of isomers is possible, the C-6 position is often favored due to reduced steric hindrance compared to the C-4 position, which is flanked by the fused dihydrofuran ring.

Application: Regioselective Bromination at C-6

Introducing a bromine atom at the C-6 position is a crucial initial step. The resulting 6-bromo-2,3-dihydrobenzofuran is a versatile intermediate, primed for a wide range of subsequent cross-coupling reactions.

Protocol 2.1: Synthesis of 6-Bromo-2,3-dihydrobenzofuran

Reagent/Parameter	Value	Moles (Equivalents)	Notes
2,3-Dihydrobenzofuran	5.0 g	41.6 mmol (1.0)	Starting material.
N-Bromosuccinimide (NBS)	7.4 g	41.6 mmol (1.0)	Electrophilic bromine source. Handle in a fume hood.
Acetonitrile (MeCN)	100 mL	-	Anhydrous solvent is recommended.
Temperature	0 °C to Room Temp.	-	Control of temperature minimizes side reactions.
Reaction Time	4-6 hours	-	Monitor by TLC until starting material is consumed.

Step-by-Step Methodology:

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2,3-dihydrobenzofuran (5.0 g, 41.6 mmol).

• Dissolution: Add 100 mL of acetonitrile and stir until the starting material is fully dissolved.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.

• Reagent Addition: Add N-Bromosuccinimide (7.4 g, 41.6 mmol) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours.

• Monitoring: Track the reaction's progress using thin-layer chromatography (TLC) (e.g., 9:1 Hexanes:Ethyl Acetate). The product spot should be less polar than the starting material.

• Workup (Quench): Once the reaction is complete, pour the mixture into 200 mL of saturated aqueous sodium thiosulfate solution to quench any remaining bromine.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash with water (1 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil via flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford 6-bromo-2,3-dihydrobenzofuran as a clear oil.

Caption: Key steps in the electrophilic bromination of dihydrobenzofuran.

Strategy 2: Directed ortho-Metalation (DoM)

Principle of Causality: DoM is a powerful strategy for achieving regioselectivity that is not accessible through standard EAS.[6] The method relies on a Directing Metalation Group (DMG) which coordinates to an organolithium base (e.g., n-BuLi). This coordination brings the base into close proximity to a specific C-H bond ortho to the DMG, facilitating its deprotonation to form a highly reactive aryllithium intermediate.[7] To functionalize the C-6 position, a DMG must first be installed at either the C-5 or C-7 position. This makes DoM a multi-step, but highly precise, approach.

Application: General Workflow for C-6 Functionalization via DoM

This workflow outlines the conceptual steps. The choice of DMG (e.g., -CONEt₂, -OMe, -OCB) and electrophile (-E) will depend on the desired final product.

Protocol 3.1: General Workflow for DoM at C-6 (via a C-5 DMG)

• DMG Installation: Synthesize 5-(Directing Group)-2,3-dihydrobenzofuran using appropriate methods (e.g., acylation to install an amide).

• Metalation (Lithiation):

  • Dissolve the substrate in an anhydrous aprotic solvent (e.g., THF, Et₂O) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to a low temperature (typically -78 °C).

  • Slowly add a solution of an organolithium base (e.g., s-BuLi, n-BuLi) in the presence of an additive like TMEDA, which can accelerate the metalation.

  • Stir at low temperature for 1-3 hours to allow for complete deprotonation at the C-6 position.

• Electrophilic Quench:

  • Add a chosen electrophile (e.g., I₂, DMF for formylation, Me₃SiCl for silylation) to the aryllithium solution at -78 °C.

  • Allow the reaction to slowly warm to room temperature.

• Workup and Purification:

  • Quench the reaction with a proton source (e.g., saturated NH₄Cl solution).

  • Perform an aqueous workup and extraction with an organic solvent.

  • Purify the product using standard techniques like column chromatography.

Caption: Workflow for C-6 functionalization using Directed ortho-Metalation.

Strategy 3: Palladium-Catalyzed Cross-Coupling

Principle of Causality: This modern synthetic pillar enables the formation of C-C, C-N, and C-O bonds with exceptional efficiency and functional group tolerance. The Suzuki-Miyaura coupling, a cornerstone of this class, involves the reaction of an organoboron compound (boronic acid or ester) with an organic halide.[8][9] The palladium catalyst cycles between Pd(0) and Pd(II) oxidation states, orchestrating the key steps of oxidative addition, transmetalation, and reductive elimination to forge the new bond.[10][11] Starting with the 6-bromo-2,3-dihydrobenzofuran prepared via EAS (Protocol 2.1), a vast array of aryl, heteroaryl, or alkyl groups can be installed at the C-6 position.

Application: Suzuki-Miyaura Coupling for C-C Bond Formation

This protocol describes the coupling of 6-bromo-2,3-dihydrobenzofuran with a commercially available boronic acid to synthesize a C-6 arylated product.

Protocol 4.1: Synthesis of 6-(4-methoxyphenyl)-2,3-dihydrobenzofuran

Reagent/Parameter	Value	Moles (Equivalents)	Notes
6-Bromo-2,3-dihydrobenzofuran	1.0 g	5.02 mmol (1.0)	Prepared as in Protocol 2.1.
4-Methoxyphenylboronic Acid	0.91 g	6.03 mmol (1.2)	Boronic acid coupling partner.
Pd(PPh₃)₄	174 mg	0.15 mmol (0.03)	Palladium(0) catalyst. Handle under inert gas.
Sodium Carbonate (Na₂CO₃)	1.06 g	10.0 mmol (2.0)	Base is essential for the transmetalation step.
Toluene / Ethanol / Water	20 mL / 5 mL / 5 mL	-	4:1:1 solvent system. Degas thoroughly.
Temperature	85 °C	-	Reflux temperature.
Reaction Time	12-16 hours	-	Monitor by TLC or LC-MS.

Step-by-Step Methodology:

• Setup: To a flame-dried Schlenk flask, add 6-bromo-2,3-dihydrobenzofuran (1.0 g, 5.02 mmol), 4-methoxyphenylboronic acid (0.91 g, 6.03 mmol), and sodium carbonate (1.06 g, 10.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

• Catalyst Addition: Under a positive flow of inert gas, add the Pd(PPh₃)₄ catalyst (174 mg, 0.15 mmol).

• Solvent Addition: Add the degassed solvent mixture (20 mL Toluene, 5 mL Ethanol, 5 mL Water) via cannula or syringe.

• Reaction: Heat the reaction mixture to 85 °C with vigorous stirring. The mixture will typically turn dark.

• Monitoring: Monitor the reaction's progress by TLC. The product should be a new, less polar spot compared to the starting bromide.

• Workup (Cooling & Dilution): After completion, cool the reaction to room temperature and dilute with 50 mL of water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing & Drying: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting residue by flash column chromatography on silica gel (e.g., 95:5 Hexanes:Ethyl Acetate) to yield the desired biaryl product.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.

References

• Ashraf, R., Zahoor, A. F., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances. Available at: [Link][1][12]

• Weix, D. J., et al. (Thesis). SYNTHESIS OF α-ARYLATED DIHYDROBENZOFURANS VIA NICKEL- CATALYZED REDUCTIVE CROSS-COUPLING REACTIONS. ScholarWorks. Available at: [Link][13]

• Zahoor, A. F., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Publishing. Available at: [Link]

• Dudnik, A. S., et al. (2016). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. PMC. Available at: [Link]

• Zahoor, A. F., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. ResearchGate. Available at: [Link]

• Various Authors. (2023). Metal-catalyzed synthesis of 2,3-dihydrobenzofuran. ResearchGate. Available at: [Link]

• Wikipedia. Directed ortho metalation. Wikipedia. Available at: [Link][6]

• Morgan, D., et al. Recent Developments in C-H Functionalisation of Benzofurans and Benzothiophenes. Chemistry Europe. Available at: [Link]

• Myers, A. Directed Ortho Metalation. Harvard University. Available at: [Link][7]

• Various Authors. (2018). Transition metal catalyzed C−H functionalization of benzofurans at C3 position. ResearchGate. Available at: [Link]

• ron. (2015). Regioselectivity in electrophilic aromatic substitution of benzofuran and indole. Chemistry Stack Exchange. Available at: [Link][14]

• Zahoor, A. F., et al. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. Frontiers in Chemistry. Available at: [Link]

• Xia, H., et al. (2021). Electrophilic aromatic substitution reactions of compounds with Craig-Möbius aromaticity. PNAS. Available at: [Link]

• Pearson Education. Furan undergoes electrophilic aromatic substitution more readily than benzene. Pearson. Available at: [Link][5]

• Satyanarayana, G. (2025). Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans. ResearchGate. Available at: [Link][3]

• Al-Hadedi, A. A. M., et al. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. MDPI. Available at: [Link][8]

• Wang, D., et al. (2022). An Access to Highly Functionalized Dihydrobenzofuran Spirooxindole Scaffolds. ACS Publications. Available at: [Link]

• Zahoor, A. F., et al. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. PMC. Available at: [Link]

• Malakar, P., et al. (2025). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. MDPI. Available at: [Link][9]

• Al-Hadedi, A. A. M., et al. (2023). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. PMC. Available at: [Link][4]

• Le, V. N., et al. (2015). Cationic Cascade Strategy for the Synthesis of Dihydrobenzofuran and Isochromane Scaffolds. PMC. Available at: [Link]

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Available at: [Link][15]

• Gümüş, A., et al. (2024). Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. PMC. Available at: [Link][10]

• Hussain, V., et al. (2025). Suzuki-miyaura cross-coupling reaction of dichloro-heteroaromatics: Synthesis of functionalized dinucleophilic fragments. ResearchGate. Available at: [Link][16]

• ChemOrgChem. (2025). Hydroboration| Suzuki-Miyaura Coupling| CSIR-NET 2022 Chemistry| Problem Solved. YouTube. Available at: [Link][11]

• OUCI. Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. OUCI. Available at: [Link]

Sources

• 1. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01830C [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 6. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. researchgate.net [researchgate.net]

Application Note: Process Optimization for the Coupling of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

This Application Note is structured to guide researchers through the functionalization and coupling of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Given the structural homology of this scaffold to Fasiglifam (TAK-875) and other GPR40/GPR120 agonists, the "coupling" of this intermediate primarily refers to the amidation of the acetate side chain . This is the critical step in linking the dihydrobenzofuran "head" group to pharmacologically active "tail" moieties (e.g., sulfonylureas, biaryls, or amines).

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (CAS: Generic Analog) is a privileged scaffold in drug discovery, particularly for metabolic disorder targets (GPR40 agonists) and auxin-related agrochemicals.

The molecule features two distinct reactivity centers:[1]

• The Methyl Ester (C3-Side Chain): The primary site for "coupling" via hydrolysis and subsequent amidation.

• The Benzylic Position (C3): A chiral center (in enantiopure forms) that is prone to oxidative degradation or elimination (to benzofuran) under harsh conditions.

Scope of this Guide: This protocol focuses on the Amide Coupling of this ester to diverse amines. We prioritize the Propylphosphonic Anhydride (T3P®) method due to its superiority in maintaining enantiopurity and ease of workup compared to classical carbodiimide (EDC/NHS) or uronium (HATU) chemistries.

Reactivity Profile & Risk Assessment

Parameter	Characteristic	Implication for Protocol
Stereocenter Integrity	C3 is beta to the carbonyl.	Lower risk of racemization than phenylacetic acids, but elimination to benzofuran is possible under strong basic/thermal stress.
Steric Environment	Secondary carbon attachment.	Coupling rates may be slower than linear aliphatic esters; requires efficient activation.
Electronic Effect	6-Methyl group (Electron Donor).	Increases electron density on the ring; makes the system slightly more susceptible to oxidative side-reactions.

Strategic Workflow

The coupling process is a two-stage workflow: Saponification (Hydrolysis) followed by Activation & Coupling . Direct aminolysis (e.g., using AlMe₃) is not recommended for this substrate due to the risk of ring opening or elimination at high temperatures.

Workflow Diagram (DOT)

Caption: Logical flow from ester precursor to final coupled amide, highlighting the critical intermediate acid isolation.

Detailed Experimental Protocols

Protocol A: Controlled Hydrolysis (Saponification)

Objective: To generate the free carboxylic acid without racemizing the C3 center or causing elimination to the benzofuran.

Reagents:

• Substrate: Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (1.0 equiv)

• Base: Lithium Hydroxide Monohydrate (LiOH·H₂O) (1.5 equiv)

• Solvent: THF/Water (3:1 v/v)

Procedure:

• Dissolution: Dissolve the methyl ester in THF (5 mL/mmol) and cool to 0 °C.

• Addition: Add a solution of LiOH·H₂O in water dropwise. The mixture will turn slightly cloudy.

• Reaction: Allow to warm to Room Temperature (20–25 °C). Stir for 2–4 hours.

  • Checkpoint: Monitor by TLC or LCMS. Disappearance of the methyl ester peak (M+14 mass shift to M+1 acid) confirms completion.

• Workup (Critical):

  • Concentrate THF under reduced pressure (keep bath < 40 °C).

  • Dilute the aqueous residue with EtOAc (to remove unreacted neutrals).

  • Acidification: Carefully acidify the aqueous layer to pH 3–4 using 1N HCl at 0 °C. Do not use strong mineral acids at high concentrations to avoid ring opening.

  • Extract the precipitate with EtOAc (3x).[2] Dry over Na₂SO₄ and concentrate.

• Output: White to off-white solid (Carboxylic Acid). Yields typically >90%.[3]

Protocol B: T3P-Mediated Amide Coupling (Recommended)

Objective: High-yield coupling with difficult amines (e.g., anilines, sulfonylamines) with minimal epimerization.

Why T3P? Propylphosphonic anhydride (T3P) acts as a kinetically superior coupling agent that generates water-soluble byproducts, simplifying purification.

Reagents:

• Acid Intermediate (from Protocol A) (1.0 equiv)

• Amine Partner (1.1 equiv)

• Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 equiv)

• Base: Diisopropylethylamine (DIPEA) (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Procedure:

• Setup: In a dry reaction vial, charge the Acid Intermediate and the Amine Partner.

• Solvation: Add EtOAc (10 mL/mmol). Stir to create a suspension or solution.

• Base Addition: Add DIPEA. Stir for 5 minutes.

• Activation: Cool to 0 °C. Add T3P solution dropwise over 2 minutes.

  • Note: T3P is viscous; ensure accurate weighing/pipetting.

• Coupling: Allow to warm to RT and stir for 4–12 hours.

  • Self-Validating Step: The reaction mixture usually becomes homogeneous as the T3P consumes the starting material.

• Quench & Workup:

  • Add water (10 mL/mmol). Stir vigorously for 10 minutes.

  • Separate layers. Wash organic layer with sat. NaHCO₃ (removes unreacted acid) and 0.5M HCl (removes unreacted amine).

• Purification: Evaporate solvent. Recrystallize from EtOH/Heptane or purify via Flash Chromatography (0-50% EtOAc/Hexanes).

Protocol C: HATU High-Throughput Coupling (Alternative)

Objective: Rapid synthesis of libraries (10-50 mg scale) where yield is secondary to speed.

Procedure:

• Dissolve Acid (1.0 equiv) in DMF (0.2 M).

• Add HATU (1.2 equiv) and DIPEA (2.0 equiv). Shake for 10 mins.

• Add Amine (1.2 equiv). Shake at RT for 2 hours.

• Workup: Direct injection onto Prep-HPLC (Reverse Phase) is recommended due to the difficulty of removing HATU byproducts (tetramethylurea) via extraction.

Data Analysis & Troubleshooting

Comparative Coupling Performance

Reagent	Yield (Avg)	Epimerization Risk	Workup Difficulty	Recommended Use
T3P	85-95%	Low	Very Easy (Extraction)	Scale-up (>1g)
HATU	90-98%	Medium	Difficult (Requires HPLC)	Library / Screening
EDC/HOBt	60-75%	Medium	Medium	Legacy Protocols

Troubleshooting Guide

• Issue: Low Conversion.

  • Cause: Steric hindrance at the amine or the C3-position of the benzofuran.

  • Solution: Switch solvent to DMF to increase polarity; heat to 50 °C (only if using T3P, as HATU degrades).

• Issue: "Missing" Product Mass.

  • Cause: Elimination of the side chain to form 6-methylbenzofuran-3-methyl derivatives (aromatization).

  • Solution: Ensure reaction temperature stays < 60 °C. Avoid strong bases like NaH or t-BuOK.

• Issue: Racemization.

  • Cause: Over-basic conditions during hydrolysis or coupling.

  • Solution: In Protocol A, use LiOH (mildest hydroxide). In Protocol B, ensure T3P is added after the base/acid mixture is cooled.

References

• T3P Reagent Capabilities

  • Source: Curia Global (formerly AMRI). "Propane-phosphonic Acid Anhydride – T3P® Reagent."[4][5][3]

  • URL:[Link]

• Process Chemistry of GPR40 Agonists (Fasiglifam Analogues)

  • Title: "Process Development of GPR40 Agonist TAK-875."
  • Source:Organic Process Research & Development (ACS Public

  • URL:[Link] (Search: TAK-875 Process)

• Dihydrobenzofuran Synthesis & Coupling

  • Title: "Synthesis of 2,3-Dihydrobenzofurans."[1][6][7][8][9]

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Amide Bond Formation Guidelines

  • Title: "Amide bond formation: beyond the myth of coupling reagents."

  • Source:Chemical Society Reviews.[10]

  • URL:[Link]

Sources

• 1. Electroreductive Intermolecular Coupling of Coumarins with Benzophenones: Synthesis of 4-(2-Hydroxyphenyl)-5,5-diaryl-γ-butyrolactones, 2-(2,2-Diaryl-2,3-dihydrobenzofuran-3-yl)acetic Acids, and 4-(Diarylmethyl)coumarins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 4. curiaglobal.com [curiaglobal.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. 2,3-Dihydrobenzofuran synthesis [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Cyclization Steps in Dihydrobenzofuran Synthesis

Welcome to the technical support center for dihydrobenzofuran synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crucial cyclization step. Drawing from established literature and extensive field experience, this resource provides in-depth troubleshooting strategies in a practical question-and-answer format to help you optimize your synthetic routes and achieve higher yields and purity.

Frequently Asked Questions (FAQs)

1. My cyclization reaction is resulting in a low or no yield of the desired dihydrobenzofuran. What are the most common initial checks?

Start by verifying the quality and purity of your starting materials, reagents, and solvents. Impurities, especially water and oxygen, can significantly hinder many cyclization reactions, particularly those that are transition-metal-catalyzed.[1] Ensure all glassware is thoroughly dried, and solvents are appropriately degassed. Re-evaluate the stoichiometry of your reactants and catalysts.

2. I'm observing multiple spots on my TLC plate, suggesting the formation of side products. What are the likely culprits?

Common side reactions depend on the specific cyclization method. For instance, in Williamson ether-type syntheses, E2 elimination to form an alkene is a frequent side product, especially with sterically hindered substrates.[2][3][4][5] In transition-metal-catalyzed reactions, homocoupling of starting materials can occur. For acid-catalyzed cyclizations, rearrangements and polymerization may be observed.

3. How critical is the choice of base in my cyclization reaction?

The choice of base is often crucial and can dramatically impact the reaction outcome. Its strength, solubility, and steric bulk can influence the rate of deprotonation, catalyst activity, and the propensity for side reactions. For instance, in many palladium-catalyzed syntheses of dihydrobenzofurans, bases like sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) have been shown to be effective.[1][6][7]

4. My catalyst appears to be inactive. What steps can I take to troubleshoot this?

Catalyst deactivation is a common issue. For palladium-catalyzed reactions, ensure the complete exclusion of oxygen, as this can poison the catalyst.[1] Using a freshly opened or properly stored catalyst is recommended. The choice of ligand is also critical for stabilizing the active catalytic species and promoting the desired transformation.[6][8] In some cases, catalyst loading may need to be optimized.

5. I'm struggling with the purification of my final dihydrobenzofuran product. Any suggestions?

Purification can be challenging due to the presence of closely related side products or unreacted starting materials. Group-assisted purification (GAP) chemistry, where the product is purified by simple washing of the crude mixture, can be an effective strategy to avoid traditional chromatographic methods that may lead to product loss.[7][9] Careful selection of the chromatographic conditions (solvent system, silica vs. alumina) is also key.

Detailed Troubleshooting Guides

Guide 1: Palladium-Catalyzed Intramolecular Cyclizations (e.g., Heck, Carboalkoxylation)

Palladium catalysis is a powerful tool for constructing the dihydrobenzofuran core.[6][10][11][12] However, these reactions are sensitive to various parameters.

Question: My Pd-catalyzed cyclization of a 2-allylphenol is giving low yield. What should I investigate?

Answer: A low yield in this type of reaction can stem from several factors. Here is a systematic approach to troubleshooting:

1. Catalyst and Ligand System:

• Causality: The ligand plays a critical role in stabilizing the palladium catalyst and influencing its reactivity and selectivity. An inappropriate ligand can lead to catalyst decomposition or favor undesired pathways.

• Troubleshooting Steps:

  • Verify Ligand Choice: For carboalkoxylation of 2-allylphenols, biaryl phosphine ligands like CPhos have proven effective.[13] For other Heck-type cyclizations, a variety of phosphine or novel urea-based ligands have been successfully employed.[6][8]

  • Optimize Ligand-to-Metal Ratio: The stoichiometry of the ligand to the palladium source can be critical. A 2:1 ligand-to-palladium ratio has been found to be optimal in some cases.[8]

  • Use a Fresh Catalyst: Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) is active and has been stored under an inert atmosphere.[1]

2. Reaction Conditions:

• Causality: Temperature, solvent, and base are key parameters that dictate the reaction kinetics and equilibrium.

• Troubleshooting Steps:

  • Temperature Screening: While some reactions proceed at room temperature, many require heating to overcome activation barriers. A systematic screen of temperatures (e.g., 60-110 °C) is advisable.[1][6]

  • Solvent Effects: The polarity and coordinating ability of the solvent can influence the solubility of reagents and the stability of catalytic intermediates. Toluene, anisole, and 2-methyl tetrahydrofuran have been used successfully.[6]

  • Base Optimization: The choice of base is crucial. Inorganic bases like Cs₂CO₃ and K₂CO₃, or strong organic bases like NaOtBu, are commonly used.[1][6][7] The optimal base will depend on the specific substrate and catalytic system.

3. Substrate Issues:

• Causality: The electronic and steric properties of the starting material can significantly impact the reaction's success.

• Troubleshooting Steps:

  • Check for Impurities: Ensure the 2-allylphenol derivative is pure. Trace impurities can sometimes inhibit the catalyst.

  • Consider Electronic Effects: Electron-donating or -withdrawing groups on the aromatic ring can affect the ease of oxidative addition and other steps in the catalytic cycle.

Below is a troubleshooting workflow for low-yield palladium-catalyzed cyclizations:

Caption: Troubleshooting workflow for low-yield Pd-catalyzed cyclizations.

Guide 2: Intramolecular Williamson Ether Synthesis

This classical method remains a valuable route for dihydrobenzofuran synthesis, involving the deprotonation of a phenol followed by intramolecular Sₙ2 reaction.[3][4]

Question: My Williamson ether synthesis for a dihydrobenzofuran is producing a significant amount of an alkene side product. How can I favor the desired cyclization?

Answer: The formation of an alkene is due to a competing E2 elimination reaction.[2] Here’s how to promote the desired Sₙ2 cyclization:

1. Substrate Structure:

• Causality: The Sₙ2 reaction is highly sensitive to steric hindrance at the carbon bearing the leaving group.[4][5][14]

• Troubleshooting Steps:

  • Primary Leaving Group: Ensure the leaving group is on a primary carbon if possible. Secondary leaving groups will lead to a mixture of substitution and elimination products, while tertiary leaving groups almost exclusively give elimination.[14]

  • Less Bulky Base: Use a less sterically demanding base. Bulky bases like potassium tert-butoxide (t-BuOK) are more likely to act as a base for elimination rather than a nucleophile for substitution.[3] Consider bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃).

2. Reaction Conditions:

• Causality: The reaction conditions can be tuned to favor the Sₙ2 pathway.

• Troubleshooting Steps:

  • Lower Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature can sometimes favor the Sₙ2 product.

  • Solvent Choice: A polar aprotic solvent like DMF or acetonitrile can be beneficial for Sₙ2 reactions.[2]

Table 1: Troubleshooting E2 Elimination in Intramolecular Williamson Ether Synthesis

Issue	Potential Cause	Recommended Solution
High Alkene Formation	Sterically hindered substrate (secondary or tertiary leaving group).	Redesign the synthesis to have the leaving group on a primary carbon.[4][14]
Use of a bulky base (e.g., t-BuOK).	Switch to a less sterically demanding base (e.g., NaH, K₂CO₃).[3]
High reaction temperature.	Attempt the reaction at a lower temperature.
Low Reaction Rate	Weak nucleophile (incomplete deprotonation of phenol).	Use a stronger base or ensure anhydrous conditions.
Poor leaving group.	Convert the alcohol to a better leaving group (e.g., tosylate, mesylate).[3]

Guide 3: Acid-Catalyzed Cyclizations

Acid-catalyzed cyclization of substrates like appropriately substituted phenols can be an effective method for dihydrobenzofuran synthesis.[15][16]

Question: My acid-catalyzed cyclization is giving a mixture of regioisomers. How can I improve the selectivity?

Answer: Regioselectivity in acid-catalyzed cyclizations is governed by the relative stability of the cationic intermediates.

1. Mechanistic Considerations:

• Causality: The cyclization will proceed through the most stable carbocation intermediate. The electronic properties of the substituents on the aromatic ring will direct the cyclization.[16]

• Troubleshooting Steps:

  • Substituent Effects: Analyze the electronic effects of your substituents. Electron-donating groups will activate the ortho and para positions, influencing the site of cyclization.

  • Computational Analysis: Quantum mechanics (QM) calculations can sometimes predict the regioselectivity by comparing the activation energies of the different possible cyclization pathways.[16]

2. Reaction Conditions:

• Causality: The choice of acid and reaction temperature can influence the product distribution.

• Troubleshooting Steps:

  • Acid Strength: A stronger acid may lead to different selectivity or more side products. A screen of Brønsted acids (e.g., TfOH, PPA) or Lewis acids may be necessary.[15]

  • Temperature Control: Higher temperatures might allow for the equilibration of intermediates, potentially leading to the thermodynamically favored product, which may not be the desired one.[16]

Below is a diagram illustrating the general mechanism and the competition between different cyclization pathways in an acid-catalyzed reaction.

Caption: Competing pathways in acid-catalyzed dihydrobenzofuran synthesis.

Experimental Protocols

Protocol 1: General Procedure for a Palladium-Catalyzed Intramolecular Carboalkoxylation

This protocol is a general guideline and may require optimization for specific substrates.

• To an oven-dried Schlenk tube, add the 2-allylphenol derivative (1.0 equiv.), the aryl triflate (1.2 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the phosphine ligand (e.g., CPhos, 4-10 mol%).

• Add the base (e.g., K₃PO₄, 2.0 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed solvent (e.g., toluene) via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite, washing with additional solvent.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Note: The optimal catalyst, ligand, base, solvent, and temperature will vary depending on the specific substrates.[11][13]

References

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• Laurita, T., et al. (2020). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 25(21), 5029.
• Shaikh, R. S., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances, 14(21), 14897-14948.

• Dapkekar, N., et al. (2022). Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans. ChemistrySelect, 7(1). [Link]

• Kerr, D. J., et al. (2015). Cationic Cascade Strategy for the Synthesis of Dihydrobenzofuran and Isochromane Scaffolds. Organic Letters, 17(21), 5444-5447.
• Rouh, H., et al. (2021). Asymmetric synthesis of functionalized 2,3-dihydrobenzofurans using salicyl N-phosphonyl imines facilitated by group-assisted purification (GAP) chemistry. Organic & Biomolecular Chemistry, 19(44), 9755-9760.
• Wolfe, J. P., et al. (2012). Synthesis of 2,3-Dihydrobenzofurans via the Palladium Catalyzed Carboalkoxylation of 2-Allylphenols. Organic Letters, 14(5), 1274-1277.
• Houghtling, M. A., et al. (2022). Convergent Synthesis of Dihydrobenzofurans via Urea Ligand-Enabled Heteroannulation of 2-Bromophenols with 1,3-Dienes. Organic Letters, 24(31), 5776-5780.
• Laurita, T., et al. (2020). Recent Advances in Synthetic Strategies to 2,3-Dihydrobenzofurans. Synthesis, 52(03), 349-368.
• Bonini, C., et al. (2017). Total synthesis of natural products containing benzofuran rings. RSC Advances, 7(41), 25686-25713.
• BenchChem. (2025). Technical Support Center: Reaction Optimization for Substituted Benzofuran Synthesis.
• Wolfe, J. P., et al. (2016). Synthesis of 2,3-dihydrobenzofurans via the palladium catalyzed carboalkoxylation of 2-allylphenols. Organic Chemistry Frontiers, 3(7), 835-839.
• Wipf, P., et al. (2016). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions.

• Gotor, V., et al. (2014). Green Organocatalytic Synthesis of Dihydrobenzofurans by Oxidation–Cyclization of Allylphenols. European Journal of Organic Chemistry, 2014(14), 2945-2949. [Link]

• ChemTalk. (2022). Williamson Ether Synthesis.
• Chemistry Steps. (2022). Williamson Ether Synthesis.
• Wikipedia. (2023). Williamson ether synthesis.
• Read, D. J., & Smith, A. D. (2015).
• Organic Chemistry Portal. Williamson Synthesis.
• Organic Chemistry Portal. Synthesis of 2,3-Dihydrobenzofurans.
• Chen, G., et al. (2010). Pd(II)-Catalyzed Hydroxyl-Directed C−H Activation/C−O Cyclization: Expedient Construction of Dihydrobenzofurans. Journal of the American Chemical Society, 132(35), 12156-12158.
• Mangas-Sánchez, J., et al. (2010). Straightforward Synthesis of Enantiopure 2,3-Dihydrobenzofurans by a Sequential Stereoselective Biotransformation and Chemical Intramolecular Cyclization. Organic Letters, 12(16), 3492-3495.
• Zhang, L., et al. (2022). Recent Advances on the Construction of Chiral Dihydrobenzofurans by Asymmetric [3+2] Cyclization Reactions of Phenols (Quinones) and Alkenes. Acta Chimica Sinica, 80(8), 1152-1164.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Al-Tel, T. H. (2010). Synthesis of Novel Fluorinated Benzofurans and Dihydrobenzofurans. Synthesis, 2010(18), 3097-3102.

• Deng, G., et al. (2019). Research Progress on the Synthesis of Intramolecular Benzofuran Derivatives. Chinese Journal of Organic Chemistry, 39(1), 1-17. [Link]

• Wang, X., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3658.
• Wang, X., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3658.
• Shaikh, R. S., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances, 14(21), 14897-14948.
• Protti, S., et al. (2023). Photoinduced Cascade Reactions of 2-Allylphenol Derivatives toward the Production of 2,3-Dihydrobenzofurans. The Journal of Organic Chemistry, 88(8), 5136-5141.
• Wang, Y., et al. (2014). A Streamlined Synthesis of 2,3-Dihydrobenzofurans via the ortho-Quinone Methides Generated from 2-Alkyl-Substituted Phenols. European Journal of Organic Chemistry, 2014(6), 1151-1155.
• Shaikh, R. S., et al. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. Frontiers in Chemistry, 12, 1521408.
• Ye, Z., et al. (2019). Benzofuran Synthesis via Acid Catalyzed Cyclization of Acetal-Magical Power of Quantum Mechanics. ChemistrySelect, 4(21), 6523-6526.
• Li, J., et al. (2023).
• Strasser, M., et al. (2024). Synthesis of 2,3-Dihydrobenzofurans via a Photochemical Gold-Mediated Atom Transfer Radical Addition Reaction. Organic Letters.
• Beaudry, C. M., et al. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans. The Journal of Organic Chemistry, 86(9), 6245-6255.

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Technical Support Center: Optimizing Solvent Systems for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate Extraction

Welcome to the technical support center for the extraction of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate. This guide, structured as a series of frequently asked questions and troubleshooting scenarios, is designed for researchers, scientists, and drug development professionals. As Senior Application Scientists, our goal is to provide you with not just protocols, but the underlying rationale to empower you to make informed decisions and effectively troubleshoot your extraction processes.

Frequently Asked Questions (FAQs)

Q1: What are the critical factors to consider when selecting an initial solvent system for extracting Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate?

A1: The selection of an appropriate solvent is a critical parameter that can significantly influence yield, purity, and downstream processing.[1] For a molecule like Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, your decision should be guided by several key factors:

• Solubility and Polarity: The core principle of "like dissolves like" is paramount.[2] Your target molecule has a moderately polar ester group and a largely non-polar dihydrobenzofuran core. Therefore, a solvent of intermediate polarity is the ideal starting point. Solvents such as Ethyl Acetate (EtOAc), Dichloromethane (DCM), or Methyl tert-Butyl Ether (MTBE) are excellent candidates.[3][4]

• Selectivity: The chosen solvent should maximize the dissolution of the target compound while minimizing the co-extraction of impurities from the reaction mixture or natural product matrix.

• Immiscibility with the Aqueous Phase: For liquid-liquid extraction, the organic solvent must be immiscible with the aqueous phase (typically water or a brine solution) to ensure clean phase separation.[2][5]

• Boiling Point and Volatility: A solvent with a relatively low boiling point (e.g., DCM: ~40°C, EtOAc: ~77°C) is advantageous as it can be easily removed post-extraction under reduced pressure without requiring excessive heat, which could potentially degrade the target compound.[6]

• Safety and Environmental Impact: The health, safety, and environmental profile of a solvent must be considered.[7] Whenever possible, greener solvents like ethyl acetate or MTBE are preferred over halogenated solvents like dichloromethane or chloroform.[6] Regulatory guidelines, such as those from the ICH, classify solvents based on their toxicity, which should guide your selection, especially in a pharmaceutical context.[1]

Q2: My reaction is performed in a polar, water-miscible solvent like THF or Acetone. How does this affect my extraction strategy?

A2: This is a common scenario that can prevent the formation of two distinct layers during extraction.[8] If your reaction mixture contains a significant amount of a water-miscible organic solvent, adding your extraction solvent and aqueous phase may result in a single homogeneous phase.

The recommended procedure is:

• Pre-concentration: Before attempting the extraction, remove the bulk of the water-miscible solvent (e.g., THF, acetone, ethanol) using a rotary evaporator.[8]

• Re-dissolution: Re-dissolve the resulting residue in your chosen immiscible organic extraction solvent (e.g., ethyl acetate).

• Aqueous Wash: Proceed with the aqueous wash as planned. This pre-concentration step is crucial for achieving efficient partitioning and clean phase separation.

Q3: Should I use a single solvent or a solvent mixture for the extraction?

A3: While a single solvent is often sufficient, a multi-component solvent system can be a powerful tool for optimization.[9] Using a mixture, such as Heptane/Ethyl Acetate or Toluene/Ethyl Acetate, allows you to fine-tune the polarity of the extraction phase. This can be particularly useful for:

• Improving Selectivity: A less polar solvent like heptane can be added to a more polar solvent like ethyl acetate to decrease the overall polarity. This can help leave highly polar impurities behind in the aqueous phase, improving the purity of your extract.

• Breaking Azeotropes: In some cases, solvent mixtures are designed to form azeotropes to aid in the removal of a specific component during distillation.[9]

Systematic optimization, for instance, by testing various ratios of a non-polar and a polar solvent, can lead to a robust process with both high yield and high purity.[10]

Troubleshooting Guide

Problem: I am observing a stable emulsion at the interface between the organic and aqueous layers.

Cause: Emulsion formation is one of the most frequent challenges in liquid-liquid extraction.[11] It occurs when surfactant-like molecules or fine particulates reduce the interfacial tension between the two liquid phases, preventing them from coalescing.[11][12] Vigorous shaking is a common cause of this issue.[11]

Solutions:

• Mechanical & Physical Methods:

  • Allow it to Stand: Sometimes, simply letting the separatory funnel rest undisturbed for an extended period (15-30 minutes) can allow the layers to separate.[8]

  • Gentle Swirling: Gently swirl the mixture instead of shaking it vigorously. This maintains a large surface area for extraction to occur but reduces the agitation that leads to emulsions.[11]

  • Filtration: For stubborn emulsions, you can drain the mixture and filter it through a plug of glass wool or a phase separation filter paper.[11]

  • Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective way to break up the emulsion.[11]

• Chemical Methods:

  • Addition of Brine: Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which helps to force organic molecules out and can disrupt the emulsion.[8][11] This technique is known as "salting out".[11]

  • Change Solvent Polarity: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase and help solubilize the emulsifying agent into one of the layers, breaking the emulsion.[11]

  • pH Adjustment: If the emulsion is caused by acidic or basic impurities, a slight adjustment of the aqueous phase pH can sometimes resolve the issue.

Problem: My extraction yield is consistently low, and I suspect the product remains in the aqueous phase.

Cause: Low yield is often a result of a suboptimal partition coefficient, where the target compound has significant solubility in the aqueous phase. This can be due to an inappropriate solvent choice or incorrect pH of the aqueous layer.

Solutions:

• Optimize the Organic Solvent: Your current solvent may not be optimal. If you are using a non-polar solvent like hexane, it may not be effectively solvating the ester group of your molecule. Conversely, a very polar solvent might be too miscible with the aqueous phase. Refer to the solvent property table below and consider a solvent with a different polarity.

• Perform Multiple Extractions: It is always more efficient to perform multiple extractions with smaller volumes of solvent than one extraction with a large volume. For example, three extractions with 50 mL of ethyl acetate will recover more product than a single 150 mL extraction.[13]

• Back-Extraction: After the initial separation, re-extract the aqueous layer with a fresh portion of the organic solvent to recover any remaining product. Always combine the organic layers for maximum yield.[13]

• Self-Validation with TLC/HPLC: To confirm if the product is being left behind, spot a sample of the aqueous raffinate (the layer left after extraction) on a TLC plate alongside your organic extract and a standard. If you see your product spot in the aqueous lane, your extraction is incomplete. This provides a self-validating system to confirm the efficiency of your protocol.

Problem: The purity of my final product is poor due to co-extracted impurities.

Cause: The solvent system is not selective enough and is extracting impurities along with your target compound.

Solutions:

• Aqueous Washes: "Washing" is the reverse of extraction. After your primary extraction, wash the combined organic layers with an appropriate aqueous solution to remove impurities.

  • Acidic Wash: A wash with a dilute acid (e.g., 1M HCl) will protonate and extract basic impurities (like amines) into the aqueous phase.

  • Basic Wash: A wash with a dilute base (e.g., saturated sodium bicarbonate) will deprotonate and remove acidic impurities (like carboxylic acids).

  • Brine Wash: A final wash with brine helps to remove the bulk of the dissolved water from the organic phase before the drying step.[3]

• Adjust Solvent System Polarity: As mentioned in FAQ Q3, adding a non-polar co-solvent like heptane or hexane to your primary extraction solvent can reduce the overall polarity, often leaving more polar impurities behind in the aqueous phase.

• Liquid-Solid Adsorption: If liquid-liquid extraction fails to remove a persistent impurity, consider passing the crude organic extract through a small plug of silica gel or alumina. This can adsorb highly polar impurities while allowing your desired product to pass through.

Experimental Protocols & Data

Protocol 1: Standard Liquid-Liquid Extraction Workflow

This protocol provides a self-validating methodology for the extraction of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Materials:

• Reaction mixture containing the target compound.

• Extraction Solvent (e.g., Ethyl Acetate).

• Deionized Water.

• Saturated NaCl solution (Brine).

• Drying Agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

• Separatory Funnel.

Procedure:

• Preparation: If the reaction was run in a water-miscible solvent, concentrate the mixture under reduced pressure first. Re-dissolve the residue in a volume of ethyl acetate approximately 2-3 times the volume of the initial reaction mixture.

• Transfer: Transfer the ethyl acetate solution to a separatory funnel of appropriate size. Ensure the stopcock is closed and properly greased.[13]

• First Wash: Add an equal volume of deionized water to the funnel.

• Extraction: Stopper the funnel, invert it, and immediately open the stopcock to vent any pressure.[13] Close the stopcock and shake gently for 30-60 seconds, venting frequently.

• Phase Separation: Place the funnel upright in a ring stand and remove the stopper. Allow the layers to fully separate.[13]

• Drain Layers: Drain the lower (aqueous) layer. Collect the upper (organic) layer in a clean Erlenmeyer flask.

• Re-Extraction (Validation Step): Return the aqueous layer to the separatory funnel and re-extract with a second, smaller portion of ethyl acetate. Analyze a small sample of this second organic extract by TLC or HPLC. If a significant amount of product is detected, a third extraction may be necessary.

• Combine & Wash: Combine all organic extracts. Wash the combined organic phase sequentially with 1M HCl (if basic impurities are suspected), saturated NaHCO₃ (if acidic impurities are suspected), and finally with brine.

• Drying: Drain the final organic layer into a flask and add a suitable amount of anhydrous MgSO₄. Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

• Isolation: Filter the solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

Data Presentation: Solvent Properties

The selection of a solvent requires balancing multiple properties. The following table summarizes key parameters for common extraction solvents.

Solvent	Formula	Boiling Point (°C)	Density (g/mL)	Relative Polarity	ICH Class
n-Heptane	C₇H₁₆	98	0.684	0.012	Class 2
Toluene	C₇H₈	111	0.867	0.099	Class 2
Methyl t-Butyl Ether (MTBE)	C₅H₁₂O	55	0.741	0.124	Class 2
Dichloromethane (DCM)	CH₂Cl₂	40	1.330	0.309	Class 2
Ethyl Acetate	C₄H₈O₂	77	0.894	0.228	Class 3
Acetonitrile	C₂H₃N	82	0.786	0.460	Class 2

Data sourced from publicly available solvent property tables.[14][15] ICH Class refers to the classification of residual solvents by the International Council for Harmonisation. Class 3 solvents are considered to have low toxic potential, while Class 2 solvents have inherent toxicity and their use should be limited.[1][6]

Visualizations

Experimental Workflow Diagram

Caption: Decision tree for common extraction problems.

References

• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
• LCGC International. (2020, November 12). Tips for Troubleshooting Liquid–Liquid Extractions.
• Zerenler Çalışkan, Z., & Ay, E. N. (2018, July 27). Synthesis of Dihydrobenzofuranone Derivatives with Biotechnological Methods. Semantic Scholar.
• Editorial. (2023, September 15). Basic Approaches for the Selection of Solvents in Pharmaceutical Industries.
• PubMed. (2019, January 7).
• ResearchGate. (2025, August 7).
• University of York. Problems with extractions.
• CN Chemunion. (2023, November 19).
• Troubleshooting Liquid-Liquid Extraction Columns Evalu
• ACS Publications. (2017, November 10).
• ACS Combinatorial Science. (2017, March 17). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds.
• RSC Publishing. Constrained azeotropic optimization of extraction system components for the safe and efficient recovery of a desired metabolite (e.g.
• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION.
• Ulmer, C. Z., et al. (2018, August 8). Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies.
• What Factors Are Taken Into Consider
• The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. (2012, June 20).
• ScienceOpen. (2019, August 27).
• Outsourced Pharma. (2021, March 5). 11 Critical Steps To Manage Solvents During API Manufacturing.
• MDPI. (2025, December 29). Optimization of Solvent Extraction Method for Stilbenoid and Phenanthrene Compounds in Orchidaceae Species.
• European Medicines Agency. (2019, August 9). Q3C (R6) Step 5 - impurities: guideline for residual solvents.
• MilliporeSigma. Solvent Miscibility Table.
• Hoye, T. R. (2022, September 8). Properties of Common Organic Solvents.
• Solvent Miscibility Table.
• Vapourtec. SOLVENT MISCIBILITY CHART.
• SOLUBILITY D

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• 9. Constrained azeotropic optimization of extraction system components for the safe and efficient recovery of a desired metabolite (e.g., 3-demethylated colchicine) - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Overcoming steric hindrance in 6-methyl substituted benzofurans

The following technical guide is structured as a Tier-3 Support Knowledge Base for medicinal chemists and process engineers. It prioritizes actionable troubleshooting over general theory.

Topic: Overcoming Steric Hindrance & Regioselectivity Challenges Ticket Type: Advanced Synthesis / Methodology Guide Lead Scientist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary: The "6-Methyl Wall"

The 6-methylbenzofuran core is a privileged pharmacophore (e.g., BNC105, amiodarone analogues), but the C6-methyl group introduces a specific "steric wall."[1] This substituent creates significant steric clash at the C7 position (peri- to the furan oxygen) and influences the electronic landscape at C5 .

This guide addresses three critical failure points:

• The C7 Bottleneck: Inability to functionalize the position ortho to the methyl group.

• Coupling Stagnation: Failure of Pd-catalyzed cross-couplings at C7 or C5 due to steric bulk.

• Regiochemical Drift: Unintended functionalization at C4 or C2 when targeting the benzenoid ring.

Decision Logic: Synthetic Pathway Selection

Before starting a batch, determine your entry point using the decision matrix below. Attempting to force functionalization after ring closure is the most common cause of low yields.

Figure 1: Strategic Decision Tree for 6-Methylbenzofuran Functionalization. Note that C7 functionalization is best achieved prior to ring closure.

Module 1: The C7 Challenge (Functionalizing the "Armpit")

The C7 position is sterically crowded by the C6-methyl and the furan oxygen lone pairs. Standard electrophilic aromatic substitution (EAS) will almost exclusively favor C5 (ortho to methyl, less hindered) or C4 .[1]

Troubleshooting Protocol: Accessing C7

Problem: Reaction yields <10% or exclusive C5 product formation. Root Cause: The 6-Me group blocks the trajectory of incoming electrophiles, and the ring oxygen deactivates C7 for nucleophilic attack.

Solution A: The "Pre-Cyclization" Route (Recommended)

Do not try to install a C7 group on the finished benzofuran. Install it on the phenol precursor.

• Protocol: Use a Claisen Rearrangement of an O-allyl ether. The rearrangement naturally migrates the allyl group to the ortho position (C7 equivalent).

• Validation: Check 1H NMR. A doublet at ~7.0-7.2 ppm indicates C4/C5 protons; loss of the specific C7 signal confirms substitution.

Solution B: Directed Ortho Metalation (DOM) (Post-Cyclization)

If you must work on the intact ring, you cannot rely on passive electronics.[1] You must use a "guided missile" approach (DOM).

• Reagents: n-BuLi / TMEDA (Tetramethylethylenediamine).

• Mechanism: The furan oxygen is a weak Directing Group (DG). TMEDA breaks up the BuLi aggregate, making it reactive enough to deprotonate C7 despite the 6-Me steric clash.

• Critical Step: Temperature control.[2][3] Perform lithiation at -78°C to prevent ring opening, then warm to 0°C for 15 mins to ensure deprotonation at the crowded C7 site before quenching.

Module 2: Cross-Coupling on Crowded Rings

Scenario: You have a 7-bromo-6-methylbenzofuran and need to perform a Suzuki-Miyaura coupling. Issue: The reaction stalls (0% conversion) or dehalogenates (hydrodehalogenation).

The "Steric Wall" Ligand Matrix

Standard ligands (PPh3, dppf) fail here because they cannot facilitate oxidative addition into the crowded C7-Hal bond. You must use dialkylbiaryl phosphines (Buchwald Ligands) or specialized "wing" ligands.

Table 1: Ligand Selection for 6-Methyl-7-Halo Substrates

Ligand	Steric Profile	Recommended For	Protocol Notes
SPhos	High	General hindered couplings (Aryl-Aryl)	Excellent baseline. Use with K3PO4 in Toluene/Water.
XPhos	Very High	Aryl-Amine / Aryl-Phenol coupling	Required if coupling partner is also hindered (tetra-ortho).
AntPhos	Extreme	The "Nuclear Option"	Use when SPhos fails. The anthracene backbone creates a pocket that forces reductive elimination even in tetra-ortho systems.
P(t-Bu)3	High	Stille / Negishi Couplings	Air sensitive. Use HBF4 salt form for better handling.

Optimized Protocol: The "AntPhos" System

For substrates where the 6-methyl group completely shuts down standard Pd chemistry:

• Catalyst: Pd(OAc)2 (2 mol%)

• Ligand: AntPhos (4 mol%)

• Solvent: Xylene (High boiling point required for energy barrier)

• Base: K3PO4 (anhydrous)

• Temp: 130°C (Sealed tube)

Why this works: AntPhos forms a monolithic catalytic pocket that protects the Pd center but is flexible enough to accommodate the 6-Me "bulge" during the transition state.

Module 3: Visualizing the Steric Clash

Understanding the 3D environment is crucial. The diagram below illustrates the "Cone of Interference" generated by the 6-methyl group.

Figure 2: Steric Interaction Map. The 6-Methyl group exerts a "red zone" of interference primarily on C7, effectively sandwiching it against the ring oxygen.

FAQ & Troubleshooting

Q: I am trying to brominate 6-methylbenzofuran, but I'm getting a mixture of products. Which is which?

• A:

  • C3-Bromo: Kinetic product (low temp, no Lewis Acid).

  • C2-Bromo: Not formed directly via EAS usually; requires lithiation/quenching.

  • C5-Bromo: Thermodynamic product on the benzene ring (if C2/C3 blocked).

  • C7-Bromo: Rarely observed via direct bromination due to the 6-Me block. If you see a minor impurity, it's likely the C4 isomer, not C7.

Q: Can I use microwave irradiation to overcome the steric barrier at C7?

• A: Yes, but caution is needed. Microwave heating helps overcome the activation energy for Pd-oxidative addition (the rate-limiting step in hindered couplings). However, it often promotes beta-hydride elimination in alkyl-Pd intermediates.[1]

  • Recommendation: Use microwave ONLY for Aryl-Aryl couplings. For Aryl-Alkyl, stick to thermal heating with AntPhos .

Q: My Suzuki coupling at C7 works, but the yield is 30%. The rest is starting material.

• A: This is a catalyst longevity issue. The steric bulk forces the catalyst to "work harder" (higher transition state energy), leading to faster catalyst decomposition (Pd black formation).[1]

  • Fix: Add the catalyst in two portions (50% at t=0, 50% at t=2h). Switch to a precatalyst like XPhos Pd G3 to ensure active species generation.

References

• Lai, W. I., et al. (2019).[1][4] "Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex." Synthesis, 51, 2678-2686.[4] Link

• Tang, W., et al. (2014). "Efficient sterically demanding aryl-alkyl Suzuki-Miyaura coupling... with a Pd-AntPhos catalyst."[5] Chemical Science. Link

• Wolf, C., & Xu, H. (2008).[2] "Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling." Journal of Organic Chemistry, 73, 162-167.[2] Link

• Zhang, X., & Beaudry, C. M. (2021). "Regioselective Synthesis of Benzofuranones and Benzofurans." Journal of Organic Chemistry, 86(9), 6931-6936. Link[6]

• Wen, J., & Shi, Z. (2021). "From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds." Accounts of Chemical Research, 54(7), 1723-1736. Link

Sources

• 1. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards [organic-chemistry.org]
• 3. tdcommons.org [tdcommons.org]
• 4. Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex [organic-chemistry.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate under Basic Conditions

Welcome to the technical support center for handling Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate. This guide is designed for researchers, scientists, and professionals in drug development who may encounter stability issues with this compound, particularly under basic experimental conditions. Here, we provide in-depth answers to frequently asked questions and troubleshooting advice to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate under basic conditions?

The main stability issue is the hydrolysis of the methyl ester functional group to form the corresponding carboxylate salt.[1][2] This reaction, known as saponification, is generally irreversible under basic conditions because the resulting carboxylate is deprotonated and is not susceptible to nucleophilic attack by the alcohol byproduct.[1][3][4]

The 2,3-dihydrobenzofuran ring system itself is a stable heterocyclic structure and is generally robust under a range of reaction conditions, including mild basic conditions.[5][6] However, very strong bases or high temperatures could potentially lead to unforeseen side reactions, although this is less common.

Q2: What is the mechanism of base-catalyzed hydrolysis (saponification) for this ester?

The hydrolysis of an ester in the presence of a base, such as sodium hydroxide (NaOH), proceeds through a nucleophilic acyl substitution mechanism.[7] The process can be broken down into the following key steps:

• Nucleophilic Attack: A hydroxide ion (OH⁻), a strong nucleophile, attacks the electrophilic carbonyl carbon of the ester. This breaks the π bond of the carbonyl group and forms a tetrahedral intermediate.[1]

• Intermediate Collapse: The unstable tetrahedral intermediate collapses, reforming the carbonyl double bond.

• Leaving Group Departure: This reformation results in the departure of the methoxide ion (⁻OCH₃) as the leaving group, yielding a carboxylic acid.

• Acid-Base Reaction: The methoxide ion is a strong base and will deprotonate the newly formed carboxylic acid. This acid-base reaction is very rapid and essentially irreversible, forming a carboxylate salt and methanol.[1][3]

The final step, the deprotonation of the carboxylic acid, drives the reaction to completion, which is why saponification is not considered a reversible process.[1][2]

Q3: I need to perform a reaction on another part of the molecule using basic conditions, but I want to avoid hydrolyzing the methyl ester. What precautions should I take?

Preserving the methyl ester group under basic conditions requires careful selection of reagents and reaction parameters. Here are some strategies to consider:

• Use of Weaker Bases: Opt for non-nucleophilic, sterically hindered bases or milder inorganic bases if your reaction allows. Bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in an anhydrous solvent are often used in reactions where the preservation of an ester group is desired.[8][9]

• Anhydrous Conditions: The presence of water is essential for hydrolysis.[10] Conducting your reaction under strictly anhydrous conditions will significantly inhibit the saponification process.

• Low Temperatures: The rate of hydrolysis is temperature-dependent.[11] Running your reaction at lower temperatures (e.g., 0 °C or below) can help to minimize unwanted ester cleavage.

• Alternative Catalysis: For certain reactions, such as alkylations, phase-transfer catalysis can sometimes be employed under milder basic conditions, which may be more compatible with the ester functionality.

Q4: Are there any concerns about the stereocenter at the C3 position under basic conditions?

Yes, the hydrogen atom on the carbon alpha to the carbonyl group (the C3 position) is weakly acidic, with a pKa typically around 23-25 for esters.[12][13][14] While this is much less acidic than other carbonyl compounds like ketones or aldehydes, a strong base could potentially deprotonate this position to form an enolate.[15] If this occurs, the stereocenter at C3 could be lost through racemization or epimerization.

To mitigate this risk:

• Use non-nucleophilic bases that are not strong enough to deprotonate the alpha-carbon.

• Keep reaction temperatures as low as possible.

• Minimize reaction times.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Issue 1: Incomplete Saponification/Hydrolysis

Symptom: After attempting to hydrolyze the methyl ester to the carboxylic acid, you find that a significant amount of the starting material remains.

Possible Causes & Solutions:

Possible Cause	Explanation	Recommended Action
Insufficient Base	Saponification consumes one equivalent of base. Using a catalytic amount or less than a full equivalent will result in an incomplete reaction.	Use at least one full equivalent of the hydroxide base (e.g., NaOH, KOH, LiOH). For sluggish reactions, a slight excess (1.1-1.5 equivalents) may be beneficial.
Low Reaction Temperature	The rate of hydrolysis can be slow at room temperature, especially with sterically hindered esters.[16]	Increase the reaction temperature. Refluxing in a suitable solvent system (e.g., methanol/water, THF/water) is a common practice.[10][17]
Poor Solubility	The organic ester may not be fully soluble in the aqueous base, leading to a slow, two-phase reaction.	Use a co-solvent like tetrahydrofuran (THF) or methanol to create a homogeneous reaction mixture.[10][18] Vigorous stirring can also help to increase the interfacial area in a two-phase system.[11]
Insufficient Reaction Time	Some esters require longer reaction times for complete hydrolysis.	Monitor the reaction progress using an appropriate analytical technique (see below). If the reaction has stalled, consider increasing the temperature or adding more base.

Issue 2: Unexpected Side Products are Observed

Symptom: Your reaction mixture shows the formation of unknown impurities alongside the desired product and starting material.

Possible Causes & Solutions:

Possible Cause	Explanation	Recommended Action
Degradation of the Dihydrobenzofuran Ring	While generally stable, harsh basic conditions (e.g., very high concentrations of NaOH, high temperatures for extended periods) could potentially lead to ring-opening or other degradation pathways.	Use milder reaction conditions. Consider using lithium hydroxide (LiOH) in a THF/water mixture, which is often effective at lower temperatures.[1][18]
Reaction with Other Functional Groups	If your specific derivative of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate has other base-sensitive functional groups, they may be reacting.	Carefully review the compatibility of all functional groups on your molecule with the chosen basic conditions. You may need to employ a protection-deprotection strategy for sensitive groups.
Air Oxidation	Some dihydrobenzofuran derivatives can be susceptible to air oxidation, which may be accelerated under certain conditions.[19]	Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize the risk of oxidation.

Issue 3: Difficulty Monitoring the Reaction Progress

Symptom: You are unsure if your hydrolysis reaction is complete.

Solution:

Effective reaction monitoring is crucial for achieving optimal results. Here are some recommended analytical techniques:

• Thin-Layer Chromatography (TLC): This is a quick and effective way to monitor the disappearance of the starting material (the ester) and the appearance of the product (the carboxylate/carboxylic acid). The carboxylic acid product is significantly more polar than the ester and will have a much lower Rf value.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC can be used to track the concentrations of both the reactant and the product over time.[20]

• Gas Chromatography (GC): If the compounds are sufficiently volatile, GC can also be employed for reaction monitoring.[21]

• Spectrophotometry: In some cases, changes in the UV-Vis spectrum can be used to monitor the progress of the reaction, although this may be less straightforward for this particular compound.[22][23]

Experimental Protocols & Workflows

Standard Saponification Protocol

This is a general procedure for the complete hydrolysis of the methyl ester.

• Dissolve Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate in a suitable solvent mixture, such as THF and water (e.g., a 3:1 ratio).

• Add 1.1 to 1.5 equivalents of an aqueous solution of a hydroxide base (e.g., 1 M NaOH).

• Stir the mixture at room temperature or heat to reflux, while monitoring the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Acidify the mixture with a dilute acid (e.g., 1 M HCl) to a pH of approximately 2-3 to protonate the carboxylate salt, which will precipitate the carboxylic acid product.[17][24]

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄), and concentrate under reduced pressure to obtain the crude carboxylic acid.[17][25]

Visualization of Key Processes

Saponification Mechanism

Caption: A decision tree for troubleshooting incomplete saponification reactions.

References

• Acid-base properties of esters. (2017, July 15). Available from: [Link]

• 23.1: Relative Acidity of alpha-Hydrogens - Chemistry LibreTexts. (2020, May 30). Available from: [Link]

• Approximate pKa chart of the functional groups: values to know. (n.d.). Available from: [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps. (2020, February 22). Available from: [Link]

• Evaluation of a spectrophotometric method to follow hydrolysis of acetates with whole yeast cells. (n.d.). Available from: [Link]

• Saponification (Base Hydrolysis) of Organic Materials. (n.d.). Available from: [Link]

• Methyl Esters - Organic Chemistry Portal. (n.d.). Available from: [Link]

• Ch21: Acidity of alpha hydrogens - University of Calgary. (n.d.). Available from: [Link]

• Ch20: Hydrolysis of Esters - University of Calgary. (n.d.). Available from: [Link]

• 6.3 Methyl Esters and Derivatives. (n.d.). Available from: [Link]

• Pka Chart. (n.d.). Scribd. Available from: [Link]

• Basic Hydrolysis of Esters - Saponification - Master Organic Chemistry. (2022, October 27). Available from: [Link]

• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. (2023, December 3). ResearchGate. Available from: [Link]

• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. (2023, December 3). Available from: [Link]

• Ester to Acid - Common Conditions. (n.d.). Available from: [Link]

• Determination of Intracellular Esterase Activity Using Ratiometric Raman Sensing and Spectral Phasor Analysis. (2023, March 16). ACS Publications. Available from: [Link]

• Carboxylic acids and esters (6.1.3). (n.d.). Medify. Available from: [Link]

• Determination of the Esters by Alkaline Hydrolysis. (n.d.). Tennessee Academy of Science. Available from: [Link]

• Ester - Wikipedia. (n.d.). Available from: [Link]

• 21.6: Chemistry of Esters. (2022, September 24). Chemistry LibreTexts. Available from: [Link]

• Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. (2016, August 18). PMC. Available from: [Link]

• Synthesis of 2,3-Dihydrobenzofuran Chalcogenides Under Visible Light: A Sustainable Approach. (2025, March 31). MDPI. Available from: [Link]

• • Soap Troubleshooting Guide. (2024, October 1). Nikura. Available from: [Link]

• Saponification-Typical procedures. (2024, April 27). OperaChem. Available from: [Link]

• How to speed up the saponification reaction of esters with aqueous alkali (temperature<100°C). (2019, February 23). Quora. Available from: [Link]

• Structures of the dihydrobenzofuran ring constituting biologically active natural products. (n.d.). ResearchGate. Available from: [Link]

• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. (n.d.). PMC. Available from: [Link]

• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. (2024, May 3). RSC Publishing. Available from: [Link]

• Resolution of 2,3-dihydro-benzofuran-3-ols. (n.d.). Indian Academy of Sciences. Available from: [Link]

• Method for saponification of methyl acetate. (n.d.). Google Patents.

• Methyl 2-(5-methyl-3-methylsulfinyl-1-benzofuran-2-yl)acetate. (n.d.). PMC. Available from: [Link]

• Saponification of methyl benzoate. (2021, February 9). YouTube. Available from: [Link]

• Hydrolysis and saponification of methyl benzoates. (n.d.). Green Chemistry (RSC Publishing). Available from: [Link]

• 2,3-dihydro-1-benzofuran-3-ylmethyl acetate. (2025, May 20). ChemSynthesis. Available from: [Link]

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• 4. app.medify.co [app.medify.co]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01830C [pubs.rsc.org]
• 10. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 11. quora.com [quora.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.indiana.edu [chem.indiana.edu]
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• 15. qorganica.es [qorganica.es]
• 16. Hydrolysis and saponification of methyl benzoates - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. Saponification-Typical procedures - operachem [operachem.com]
• 18. Thieme E-Books & E-Journals [thieme-connect.de]
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• 20. journals.co.za [journals.co.za]
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• 25. pdf.benchchem.com [pdf.benchchem.com]

Removing unreacted starting materials from benzofuran ester synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to Benzofuran Ester Purification

Benzofuran derivatives are significant structural motifs in a vast array of biologically active natural products and synthetic compounds, exhibiting properties that include antitumor, antifungal, and anti-inflammatory activities.[1][2][3] The synthesis of benzofuran esters, while achievable through various methods, often results in crude products containing unreacted starting materials, byproducts, and residual catalysts.[4][5] The removal of these impurities is a critical step to ensure the integrity of subsequent biological assays and the overall success of a drug development pipeline. This guide provides practical troubleshooting advice and frequently asked questions to address common purification challenges.

Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems encountered during the purification of benzofuran esters, offering probable causes and actionable solutions.

Problem 1: Persistent Presence of Phenolic Starting Materials in the Purified Product.

Probable Cause: Phenolic starting materials, such as substituted salicylaldehydes or o-halophenols, can be challenging to remove completely due to their polarity and potential for hydrogen bonding with the benzofuran ester product.[6][7] Standard aqueous workups may not be sufficient to remove these impurities effectively.

Solution: Liquid-Liquid Extraction with a Basic Aqueous Solution.

A fundamental and highly effective method to remove acidic phenolic impurities is to exploit their acidic nature.

Step-by-Step Protocol for Basic Liquid-Liquid Extraction:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate, diethyl ether, or dichloromethane.[8]

• Extraction: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of a mild base, such as sodium bicarbonate (NaHCO₃) or a dilute (1-2 M) solution of sodium hydroxide (NaOH).

• Mechanism of Separation: The basic solution deprotonates the acidic phenolic hydroxyl group, forming a water-soluble phenoxide salt. This salt will partition into the aqueous layer, while the neutral benzofuran ester remains in the organic layer.

• Repetition: Repeat the extraction process 2-3 times with fresh basic solution to ensure complete removal of the phenolic impurity.

• Neutralization and Final Wash: Wash the organic layer with water to remove any residual base, followed by a wash with brine (saturated NaCl solution) to remove excess water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified benzofuran ester.

Problem 2: Difficulty in Separating the Benzofuran Ester from Non-Polar Byproducts via Column Chromatography.

Probable Cause: The synthesis may have produced non-polar byproducts, such as homocoupling products of terminal alkynes (Glaser coupling), which have similar polarities to the desired benzofuran ester, making separation by standard silica gel chromatography challenging.[4]

Solution: Optimization of Column Chromatography Conditions.

Fine-tuning the parameters of your flash column chromatography can significantly improve separation.

Key Parameters for Optimization:

Parameter	Recommendation	Rationale
Stationary Phase	Standard silica gel (230-400 mesh) is typically the first choice. For very non-polar compounds, alumina (neutral or basic) may offer different selectivity.	The choice of stationary phase affects the interactions between the compounds and the solid support.
Mobile Phase (Eluent)	Begin with a non-polar solvent system, such as a mixture of hexanes and ethyl acetate, and gradually increase the polarity.[9][10] A shallow gradient (e.g., starting with 100% hexanes and slowly increasing the percentage of ethyl acetate) can enhance separation.	A gradual increase in eluent polarity allows for the differential elution of compounds with small differences in polarity.
Sample Loading	Dissolve the crude product in a minimal amount of the initial mobile phase or a more polar solvent like dichloromethane and apply it carefully to the top of the column.[9]	Overloading the column can lead to poor separation and band broadening.
Flow Rate	A slower flow rate generally provides better resolution by allowing more time for equilibrium between the stationary and mobile phases.	Optimal flow rate balances separation efficiency and the time required for the purification.

Workflow for Optimizing Column Chromatography dot

Sources

• 1. Novel Gold(I) Catalysis Synthesis of Benzofurans • Southwestern University [southwestern.edu]
• 2. ijrar.com [ijrar.com]
• 3. scienceopen.com [scienceopen.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jocpr.com [jocpr.com]
• 7. oldsciparks.lbp.world [oldsciparks.lbp.world]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Intricacies of Dihydrobenzofurans: A Researcher's Guide to the ¹H NMR Analysis of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

In the landscape of modern drug discovery and materials science, the 2,3-dihydrobenzofuran scaffold is a privileged structural motif, appearing in a multitude of biologically active compounds and functional materials. The precise characterization of these molecules is paramount, and among the arsenal of analytical techniques, ¹H Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable tool for elucidating their intricate three-dimensional structures. This guide provides an in-depth analysis of the ¹H NMR spectrum of a representative molecule, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, and compares its spectral features with those of related dihydrobenzofuran derivatives. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to confidently interpret such spectra, understand the causal relationships between molecular structure and spectral output, and apply these principles to their own work.

The Foundational Principles: Why ¹H NMR is a Powerful Tool for Structural Elucidation

¹H NMR spectroscopy is predicated on the principle that atomic nuclei with a non-zero spin, such as protons (¹H), behave like tiny magnets. When placed in a strong external magnetic field, these nuclei can align with or against the field, creating two energy states. The absorption of radiofrequency radiation can induce a transition between these states, and the precise frequency at which this occurs—the chemical shift (δ)—is highly sensitive to the local electronic environment of the proton. This sensitivity allows us to differentiate between protons in different parts of a molecule.

Furthermore, the magnetic fields of neighboring protons can influence each other, a phenomenon known as spin-spin coupling. This coupling causes the splitting of NMR signals into characteristic patterns (e.g., doublets, triplets, quartets), and the magnitude of this splitting, the coupling constant (J), provides valuable information about the connectivity and stereochemical relationship of the coupled protons.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

A reliable ¹H NMR spectrum is the bedrock of accurate structural analysis. The following protocol outlines the key steps for preparing a sample of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate for NMR analysis.

Materials:

• Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (5-10 mg)

• Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

• NMR tube (5 mm)

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate and dissolve it in approximately 0.6-0.7 mL of CDCl₃ containing TMS in a clean, dry vial. TMS serves as an internal standard, with its signal defined as 0.00 ppm.

• Transfer to NMR Tube: Carefully transfer the solution to a 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

• Instrument Setup: Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

• Data Acquisition: The spectrum is typically acquired on a 400 MHz or higher field spectrometer. Standard acquisition parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans to achieve a good signal-to-noise ratio.

Deconstructing the Spectrum: ¹H NMR Analysis of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

While an experimental spectrum for this specific molecule is not publicly available, we can confidently predict its key features based on the analysis of structurally similar compounds and fundamental NMR principles.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~7.00	d	~8.0	1H	H-4
~6.75	d	~8.0	1H	H-5
~6.70	s	1H	H-7
~4.65	t	~9.0	1H	H-2a (one of the diastereotopic protons)
~4.20	dd	~9.0, ~6.0	1H	H-2b (one of the diastereotopic protons)
~3.70	m	-	1H	H-3
3.68	s	-	3H	-OCH₃
~2.70	dd	~16.0, ~6.0	1H	-CH₂-CO (one of the diastereotopic protons)
~2.55	dd	~16.0, ~9.0	1H	-CH₂-CO (one of the diastereotopic protons)
2.30	s	-	3H	Ar-CH₃

Analysis of Key Spectral Regions:

• Aromatic Region (δ 6.5-7.5 ppm): The benzene ring of the dihydrobenzofuran core gives rise to signals in this region. The methyl group at the 6-position will influence the chemical shifts of the aromatic protons. We expect to see three signals: a doublet for H-4, a doublet for H-5, and a singlet for H-7. The ortho-coupling between H-4 and H-5 will result in a J value of approximately 8.0 Hz.

• Dihydrofuran Ring (δ 3.5-5.0 ppm): The three protons on the five-membered dihydrofuran ring (H-2a, H-2b, and H-3) form a complex spin system. The two protons at the C-2 position are diastereotopic, meaning they are chemically non-equivalent and will have different chemical shifts and couple to each other (geminal coupling). They will also couple to the proton at C-3 (vicinal coupling). The signal for H-3 will be a multiplet due to coupling with the C-2 protons and the adjacent methylene protons of the acetate group. The stereochemical relationship between the substituents on the five-membered ring significantly influences the vicinal coupling constants, a point of discussion in the comparative analysis.

• Aliphatic Region (δ 2.0-3.0 ppm): This region contains the signals for the methyl group on the aromatic ring and the methylene protons of the acetate side chain. The aromatic methyl group will appear as a sharp singlet around 2.30 ppm. The two protons of the methylene group in the acetate side chain are also diastereotopic due to the adjacent chiral center at C-3. They will appear as a pair of doublets of doublets (dd), each integrating to one proton.

• Methyl Ester (δ ~3.7 ppm): The three protons of the methyl ester group (-OCH₃) are chemically equivalent and do not couple with any other protons, resulting in a sharp singlet integrating to three protons. The chemical shift of a methyl ester is typically around 3.7 ppm.[1][2][3][4][5]

Molecular Structure and Proton Labeling

Caption: Structure of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate with proton labeling.

Comparative Analysis: Insights from Structurally Related Dihydrobenzofurans

To further refine our understanding, let's compare the expected ¹H NMR features of our target molecule with experimentally determined data for other 2,3-dihydrobenzofuran derivatives. The precise substitution pattern on both the aromatic and the dihydrofuran rings can lead to significant variations in the observed spectra.

Comparative ¹H NMR Data of Dihydrobenzofuran Derivatives:

Compound	H-2 (ppm)	H-3 (ppm)	Aromatic Protons (ppm)	Other Key Signals (ppm)
Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (Predicted)	~4.65 (t), ~4.20 (dd)	~3.70 (m)	~7.00 (d), ~6.75 (d), ~6.70 (s)	3.68 (s, OCH₃), 2.30 (s, Ar-CH₃)
(S)-Methyl 2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetate [6]	-	-	6.2-6.8	3.65 (s, OCH₃)
2,3-Dihydrobenzofuran [7]	4.55 (t)	3.19 (t)	6.7-7.2	-
Various 1-(2,3-Dihydrobenzofuran-3-yl)-methanesulfonohydrazides [8]	4.52-4.78 (m)	3.93-4.08 (m)	6.77-7.21 (m)	-

Key Comparative Insights:

• Substitution on the Dihydrofuran Ring: The presence of the bulky methyl acetate group at the C-3 position in our target molecule is expected to significantly influence the chemical shifts of the H-2 and H-3 protons compared to the unsubstituted 2,3-dihydrobenzofuran. This is due to both electronic and steric effects.

• Aromatic Substitution: The 6-methyl group in the target molecule will have a noticeable effect on the aromatic proton signals compared to derivatives with different or no substitution on the benzene ring. The electron-donating nature of the methyl group will generally shield the aromatic protons, causing them to appear at a slightly higher field (lower ppm) than in unsubstituted or electron-withdrawn systems.

• Coupling Constants in the Five-Membered Ring: The vicinal coupling constants between H-2 and H-3 are highly dependent on the dihedral angle between these protons, which in turn is dictated by the ring's conformation and the stereochemistry of the substituents.[9][10][11][12][13] For five-membered rings, which are not planar, both cis and trans coupling constants can vary over a wide range, making definitive stereochemical assignments based on J values alone challenging without further computational or experimental evidence (e.g., NOESY experiments).[9]

Conceptual Workflow for NMR-Based Structural Elucidation

Caption: A conceptual workflow for NMR-based structural elucidation.

Conclusion

The ¹H NMR spectrum of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, while requiring careful analysis due to the complex spin systems of the dihydrofuran ring, provides a wealth of information for its structural confirmation. By systematically dissecting the spectrum into its key regions—aromatic, dihydrofuran, and aliphatic—and by comparing the observed (or predicted) chemical shifts and coupling constants with those of known related structures, researchers can achieve a high degree of confidence in their structural assignments. This guide has provided a framework for this analytical process, emphasizing the importance of a robust experimental protocol and a deep understanding of the fundamental principles of NMR spectroscopy. As with any complex structural elucidation, the integration of data from multiple NMR experiments (e.g., ¹³C, COSY, HSQC, HMBC) will ultimately provide the most complete and unambiguous picture of the molecule's architecture.

References

• ResearchGate. (n.d.). 11: the 1 H NMR spectrum of methyl acetate shows two peaks: one at =... Retrieved from [Link]

• LibreTexts. (2020, May 30). 12.2: NMR Spectra - an introduction and overview. Chemistry LibreTexts. Retrieved from [Link]

• LibreTexts. (2025, December 9). 14.5: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of 1-(2,3-Dihydrobenzofuran-3-yl)-methanesulfonohydrazides through Insertion. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H)... Retrieved from [Link]

• SciSpace. (n.d.). 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists. Retrieved from [Link]

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• Canadian Science Publishing. (n.d.). COUPLING CONSTANTS IN RIGID FIVE-MEMBERED RINGS: N.M.R. SPECTRA OF THE CAMPHANE-2,3-DIOLS. Retrieved from [Link]

• ResearchGate. (2015, October 29). coupling constants in rigid five-membered rings: n.m.r. spectra of the camphane-2,3-diols. Retrieved from [Link]

• University of Regensburg. (n.d.). methyl acetate (Predicted Chemical Shifts). Retrieved from [Link]

• Arkivoc. (n.d.). Synthesis of 2,3-dihydrobenzofuran-2-ones and 2,3- dihydrobenzothiophen-2- and 3-ones by rearrangements of 3- hydroxy analogs. Retrieved from [Link]

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• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Acid-induced broadening of 1H n.m.r. signals in the 6-hydroxychroman and 5-hydroxydihydrobenzofuran series. Retrieved from [Link]

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• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 900 MHz, H2O, predicted) (NP0306465). Retrieved from [Link]

• PubMed. (2011, May 27). On the configuration of five-membered rings: a spin-spin coupling constant approach. Retrieved from [Link]

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A Comparative Guide to the Analytical Quantification of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate: HPLC and UPLC-MS/MS Approaches

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise and accurate quantification of novel chemical entities is paramount. Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, a molecule of interest within various research programs, requires robust analytical methods for its characterization and quantification. This guide provides an in-depth comparison of two powerful analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection and Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). As a Senior Application Scientist, this document is structured to not only present methodologies but also to elucidate the scientific rationale behind the selection of specific experimental parameters, ensuring a self-validating and reproducible approach.

Introduction to the Analyte and Analytical Challenges

Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate possesses a core 2,3-dihydrobenzofuran structure, a common motif in biologically active molecules.[1][2][3] The key analytical challenges for this compound include achieving adequate resolution from potential process impurities and, critically, addressing the stereochemistry at the C3 position, as the molecule contains a chiral center. The choice of analytical technique will be dictated by the specific requirements of the analysis, such as the need for enantiomeric separation, sensitivity, and throughput.

Primary Technique: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis, offering versatility and reliability for the quantification of a wide array of compounds, including non-volatile and thermally labile molecules like many benzofuran derivatives.[4] A reversed-phase HPLC method is the logical starting point for the analysis of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Rationale for Method Development

The selection of a C18 stationary phase is based on its wide applicability and proven success in retaining and separating moderately polar compounds like the target analyte.[4][5] The mobile phase, a combination of a polar aqueous component and a less polar organic modifier (acetonitrile), allows for the fine-tuning of retention time and resolution. Acetonitrile is often preferred over methanol for its lower viscosity and UV transparency. The addition of a small amount of acid, such as formic or acetic acid, to the mobile phase can improve peak shape by suppressing the ionization of any residual silanol groups on the stationary phase and ensuring the analyte is in a single ionic form.[5] UV detection is appropriate given the presence of the chromophoric benzofuran ring system.

Proposed HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	Reversed-Phase C18 (e.g., 250 x 4.6 mm, 5 µm)	Provides good retention and resolution for moderately polar organic molecules.[4][5]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Gradient elution allows for efficient separation of compounds with a range of polarities.[6]
Gradient	50% B to 95% B over 15 minutes	A starting point to elute the analyte with good peak shape and resolution.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance of speed and efficiency.[4]
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 280 nm	The benzofuran moiety is expected to have a strong absorbance in this region.
Injection Volume	10 µL	A typical volume to achieve good sensitivity without overloading the column.

Expected Retention Time: Based on methods for similar dihydrobenzofuran structures, the retention time for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate is anticipated to be in the range of 8-12 minutes under the proposed conditions. However, this is an estimate and would require experimental verification.

Addressing Chirality: The Need for Chiral HPLC

For stereospecific analysis, a standard C18 column will not separate the enantiomers of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate. In such cases, chiral HPLC is essential.[7] This is particularly crucial in drug development, as enantiomers can exhibit different pharmacological and toxicological profiles.

Proposed Chiral HPLC Method:

Parameter	Recommended Condition	Rationale
Column	Chiral Stationary Phase (e.g., Daicel Chiralcel® OD-H, IC)	These columns are specifically designed to resolve enantiomers based on stereospecific interactions.[8]
Mobile Phase	Hexane/Isopropanol (e.g., 90:10 v/v)	Normal-phase chromatography is often more effective for chiral separations on these types of columns.[8]
Flow Rate	1.0 mL/min	A standard flow rate for this type of separation.[8]
Detection	UV at 280 nm	Consistent with the achiral method.

Alternative Technique: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

For applications requiring higher sensitivity, greater selectivity, and faster analysis times, UPLC-MS/MS presents a powerful alternative.[9][10][11] This technique is particularly advantageous for analyzing complex matrices, such as biological fluids.

Rationale for UPLC-MS/MS

UPLC utilizes smaller particle size columns (<2 µm), which provides higher resolution and faster separations compared to traditional HPLC.[12] Coupling this with a tandem mass spectrometer allows for highly selective and sensitive detection based on the mass-to-charge ratio (m/z) of the analyte and its fragments. This specificity can eliminate interference from co-eluting impurities that might affect UV detection.

Proposed UPLC-MS/MS Method Parameters

Parameter	Recommended Condition	Rationale
Column	UPLC C18 (e.g., 50 x 2.1 mm, 1.7 µm)	Smaller particle size for higher efficiency and faster analysis.[10]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	Similar to HPLC but with faster gradient capabilities.
Gradient	5% B to 95% B over 3 minutes	Rapid gradient for high-throughput analysis.
Flow Rate	0.4 mL/min	Optimized for a 2.1 mm ID column.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is suitable for moderately polar compounds, and positive mode is expected to efficiently ionize the analyte.
MS/MS Detection	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

Method Comparison

Feature	HPLC-UV	UPLC-MS/MS
Sensitivity	Moderate (µg/mL to ng/mL)	High (ng/mL to pg/mL)[9]
Selectivity	Moderate (based on retention time and UV spectrum)	High (based on retention time and specific m/z transitions)[9]
Speed	Slower (typically 15-30 min per run)	Faster (typically 2-5 min per run)[9]
Chiral Separation	Requires specialized chiral columns	Possible with chiral columns, but less common
Cost	Lower instrument and operational cost	Higher instrument and operational cost
Matrix Effects	Less susceptible	More susceptible to ion suppression/enhancement

Experimental Workflows

HPLC Method Validation Workflow

Caption: A generalized workflow for the development and validation of an HPLC method.

Decision Tree for Method Selection

Caption: A decision-making guide for selecting the appropriate analytical technique.

Conclusion

The choice between HPLC-UV and UPLC-MS/MS for the analysis of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate depends on the specific analytical requirements. For routine purity assessments and quantification where high sensitivity is not paramount, a well-validated reversed-phase HPLC-UV method is a robust and cost-effective solution. If enantiomeric purity is a critical quality attribute, a dedicated chiral HPLC method must be developed and validated. For applications demanding high sensitivity, such as bioanalysis, or when high throughput is essential, UPLC-MS/MS is the superior technique. The methodologies and rationales presented in this guide provide a solid foundation for developing and validating a suitable analytical method for this compound, ensuring data integrity and supporting the progression of research and development activities.

References

• Enantioselective Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans by Intramolecular Heck-Matsuda/Carbonyl
• A Comparative Guide to the Validation of Analytical Methods for Benzofuran Compounds. Benchchem.
• Supporting Inform
• Synthesis of Dihydrobenzofuranone Derivatives with Biotechnological Methods. Semantic Scholar.
• Development and validation of a rp-hplc method for the simultaneous determination of 3-methylbenzofuran. [Source not provided].
• Analysis of benzofury compounds in blood using different sample preparation methods and ultra fast liquid chromatography-tandem mass spectrometry (UFLC-MS/MS). OpenBU.
• Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent upd
• Convergent Synthesis of Dihydrobenzofurans via Urea Ligand-Enabled Heteroannulation of 2-Bromophenols with 1,3-Dienes.
• Using UHPLC-MS Profiling for the Discovery of New Dihydro-β-Agarofurans from Australian Celastraceae Plant Extracts. MDPI.
• Robust and Fast UV–HPLC Method for Biotransformation Analysis of Azecines. [Source not provided].
• A New Method of Discrimination for Peaks of Enantiopure Compounds in Chiral Separ
• Chiral Separ
• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configur
• Ultra-High-Performance Liquid Chromatography with Photodiode Array and High-Resolution Time-of-Flight Mass Spectrometry Detector. IMR Press.
• Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral st
• New Benzofuran Oligomers from the Roots of Eupatorium heterophyllum Collected in China. [Source not provided].
• Using UHPLC-MS Profiling for the Discovery of New Dihydro-β-Agarofurans from Australian Celastraceae Plant Extracts. PubMed.
• HPLC Retention time prediction for metabolome analysi. PMC - NIH.
• Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin. [Source not provided].
• Separation of Methyl benzoate on Newcrom R1 HPLC column. SIELC Technologies.
• HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. PMC.
• (S)-Methyl 2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetate(1000414-38-9) 1 H NMR. [Source not provided].
• Analysis of fatty acids in methyl ester form by using relative retention times obtained from Gas Chromatography techniques. [Source not provided].

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Navigating the Labyrinth of Fragments: A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Dihydrobenzofuran Acetates

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of structural elucidation, mass spectrometry stands as a cornerstone technique, offering profound insights into the chemical architecture of molecules. For researchers working with dihydrobenzofuran scaffolds, a common motif in natural products and pharmacologically active compounds, understanding their fragmentation behavior is paramount. The addition of an acetate group introduces further complexity and diagnostic potential to their mass spectra. This guide, born from extensive analysis of experimental data, provides a comparative overview of the fragmentation patterns of dihydrobenzofuran acetates under both Electrospray Ionization (ESI) and Electron Ionization (EI), empowering researchers to confidently interpret their mass spectral data.

The Decisive Choice: Soft vs. Hard Ionization

The fragmentation journey of a dihydrobenzofuran acetate molecule is fundamentally dictated by the ionization technique employed. ESI, a "soft" ionization method, typically imparts less energy to the analyte, leading to the preservation of the molecular ion and characteristic fragmentation primarily through collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS). In contrast, EI is a "hard" ionization technique that bombards the molecule with high-energy electrons, inducing extensive fragmentation and providing a detailed fingerprint of the molecule's structure.

Electrospray Ionization (ESI-MS/MS): A Gentle Probe for Protonated Molecules

In positive-ion ESI-MS, dihydrobenzofuran acetates are readily protonated, typically at the ether oxygen or the carbonyl oxygen of the acetate group. The subsequent MS/MS analysis of the protonated molecule ([M+H]⁺) reveals fragmentation pathways dominated by the loss of neutral molecules.

A key study on protonated dihydrobenzofuran-type neolignans, including those with acetoxy groups, has shed light on their characteristic fragmentation patterns.[1][2] For dihydrobenzofuran acetates, a primary fragmentation pathway involves the loss of the acetyl group as neutral acetic acid (60 Da) or ketene (42 Da).

Key Fragmentation Pathways in ESI-MS/MS:

• Loss of Acetic Acid ([M+H - 60]⁺): This is a common and often prominent fragmentation pathway for acetylated compounds, proceeding through a rearrangement mechanism.

• Loss of Ketene ([M+H - 42]⁺): The elimination of a neutral ketene molecule is another characteristic fragmentation of the acetate group.[1][2]

• Cleavage of the Dihydrofuran Ring: Subsequent to or in parallel with the loss of the acetate group, the dihydrofuran ring can undergo cleavage, leading to characteristic fragment ions.

The fragmentation of a protonated generic dihydrobenzofuran acetate is illustrated below:

Caption: ESI-MS/MS fragmentation of a protonated dihydrobenzofuran acetate.

Electron Ionization (EI-MS): A High-Energy Collision Yielding a Structural Fingerprint

Electron Ionization provides a more detailed structural fingerprint due to the higher energy imparted to the molecule, leading to a greater variety of fragment ions. The resulting mass spectrum is often more complex but also more informative for structural isomer differentiation.

Characteristic Fragmentation in EI-MS:

The fragmentation of dihydrobenzofuran acetates under EI is a composite of the fragmentation of the dihydrobenzofuran core and the acetate group.

• Molecular Ion (M⁺˙): The molecular ion is typically observed, though its abundance may vary depending on the stability of the molecule.

• Loss of the Acetyl Radical (·COCH₃): A primary fragmentation is the alpha-cleavage of the acetyl group, resulting in an [M - 43]⁺ ion.

• Loss of Ketene: Similar to ESI, the loss of a neutral ketene molecule (42 Da) is a prominent fragmentation pathway, leading to an ion corresponding to the hydroxyl-dihydrobenzofuran radical cation.

• Retro-Diels-Alder (RDA) Reaction: The dihydrofuran ring can undergo a retro-Diels-Alder reaction, leading to the expulsion of a neutral molecule (e.g., ethene) and the formation of a benzofuran-derived ion.

• Benzylic Cleavage: Cleavage at the benzylic position (C-2) of the dihydrofuran ring is also a common fragmentation pathway.

The following diagram illustrates the major EI fragmentation pathways for a generic dihydrobenzofuran acetate:

Caption: Key EI-MS fragmentation pathways of a dihydrobenzofuran acetate.

Comparative Analysis: ESI-MS/MS vs. EI-MS

The choice between ESI and EI for the analysis of dihydrobenzofuran acetates depends on the specific research question.

Feature	ESI-MS/MS	EI-MS
Ionization Energy	Low (Soft)	High (Hard)
Molecular Ion	Abundant [M+H]⁺	Observed M⁺˙, may be weak
Fragmentation	Controlled (CID)	Extensive
Primary Information	Molecular weight, loss of neutrals	Detailed structural fingerprint
Key Fragments	[M+H - 60]⁺, [M+H - 42]⁺	[M - 43]⁺, [M - 42]⁺˙, RDA fragments
Application	LC-MS, analysis of complex mixtures	GC-MS, structural elucidation of pure compounds

This comparative data highlights the complementary nature of the two techniques. ESI-MS/MS is ideal for identifying known dihydrobenzofuran acetates in complex matrices, such as plant extracts or biological samples, by targeting the characteristic neutral losses. EI-MS, on the other hand, excels in the de novo structural elucidation of unknown dihydrobenzofuran acetates by providing a rich fragmentation pattern that can be pieced together to reveal the underlying molecular structure.

Experimental Protocol: GC-MS Analysis of Dihydrobenzofuran Acetates

This protocol outlines a general procedure for the analysis of dihydrobenzofuran acetates using Gas Chromatography-Mass Spectrometry with Electron Ionization. This method is particularly useful for the analysis of less polar and thermally stable derivatives. For more polar compounds, derivatization to increase volatility may be necessary.

1. Sample Preparation:

• Standard Solution Preparation: Prepare a stock solution of the dihydrobenzofuran acetate standard in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of 1 mg/mL. Perform serial dilutions to create calibration standards.

• Sample Extraction (if necessary): For complex matrices, perform a liquid-liquid or solid-phase extraction to isolate the compounds of interest. Ensure the final extract is in a volatile solvent compatible with GC-MS.

• Derivatization (Optional): If the dihydrobenzofuran acetate contains additional polar functional groups (e.g., hydroxyl or carboxylic acid), derivatization may be required to improve chromatographic performance. Acetylation or silylation are common methods.[3][4][5][6][7]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL injection volume in splitless mode.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-550.

3. Data Analysis:

• Identify the chromatographic peak corresponding to the dihydrobenzofuran acetate based on its retention time.

• Extract the mass spectrum for the identified peak.

• Analyze the fragmentation pattern, identifying the molecular ion and key fragment ions as described in the EI-MS section of this guide.

• Compare the obtained spectrum with a library of known spectra (e.g., NIST) for confirmation.

Workflow Diagram:

Caption: General workflow for the GC-MS analysis of dihydrobenzofuran acetates.

Conclusion

The mass spectrometric fragmentation of dihydrobenzofuran acetates is a nuanced interplay between the inherent stability of the dihydrobenzofuran core and the directing influence of the acetate group. The choice between the gentle probing of ESI-MS/MS and the high-energy fragmentation of EI-MS provides researchers with a versatile toolkit for both targeted analysis and comprehensive structural elucidation. By understanding the characteristic fragmentation pathways presented in this guide, scientists can navigate the complex world of mass spectra with greater confidence, accelerating the pace of discovery in drug development and natural product research.

References

• Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass electrospray ionization tandem mass spectrometry. Journal of Mass Spectrometry. [Link]

• Trace analysis of phenolic compounds in water by in situ acetylation coupled with purge and trap-GC/MS. ResearchGate. [Link]

• Direct acetylation followed by solid-phase disk extraction and GC-ITDMS for the determination of trace phenols in water. Chromatographia. [Link]

• Gas‐phase fragmentation reactions of protonated benzofuran‐ and dihydrobenzofuran‐type neolignans investigated by accurate‐mass electrospray ionization tandem mass spectrometry. ResearchGate. [Link]

• Determination of phenolic compounds in industrial wastewaters by gas chromatography after extraction and preconcentration by microextraction. Global NEST Journal. [Link]

• Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Molecules. [Link]

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Illuminating the Architecture of Bioactive Scaffolds: A Comparative Guide to the Crystal Structure Analysis of 6-Methyl-2,3-dihydrobenzofuran Derivatives

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional arrangement of atoms within a molecule is paramount. This guide provides an in-depth comparison of the primary techniques used to determine the crystal structure of 6-methyl-2,3-dihydrobenzofuran derivatives, a class of compounds recognized for their significant biological activities.

The 2,3-dihydrobenzofuran core is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide array of pharmacological properties, including anticancer, anti-inflammatory, and neuroprotective effects.[1][2] The addition of a methyl group at the 6-position can significantly influence the molecule's conformation and, consequently, its biological target engagement. Therefore, accurate and detailed structural data are essential for structure-activity relationship (SAR) studies and the rational design of new therapeutic agents.

This guide will delve into the experimental methodologies for determining the crystal structure of these derivatives, with a primary focus on single-crystal X-ray diffraction. We will also explore the complementary role of Nuclear Magnetic Resonance (NMR) spectroscopy in elucidating their three-dimensional structure in solution. By presenting a side-by-side comparison of these techniques, supported by experimental data and protocols, this guide aims to equip researchers with the knowledge to make informed decisions for their structural characterization needs.

The Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (XRD) stands as the definitive method for obtaining a precise and unambiguous three-dimensional model of a molecule in the solid state.[3] The technique relies on the diffraction of X-rays by the ordered arrangement of atoms within a single crystal, producing a unique diffraction pattern that can be mathematically deconvoluted to generate an electron density map and, ultimately, the atomic coordinates.

Experimental Workflow: From Powder to Picture

The journey from a synthesized 6-methyl-2,3-dihydrobenzofuran derivative to its crystal structure involves several critical steps. The causality behind each experimental choice is crucial for obtaining high-quality, publishable data.

Figure 1: Experimental workflow for single-crystal X-ray diffraction.

Experimental Protocol: A Step-by-Step Guide to Single-Crystal X-ray Diffraction of a 6-Methyl-2,3-dihydrobenzofuran Derivative

• Crystal Growth (The Art of the Science):

  • Rationale: The quality of the diffraction data is directly proportional to the quality of the crystal. Slow evaporation, vapor diffusion, or cooling of a saturated solution are common techniques. The choice of solvent is critical and often requires extensive screening. For many benzofuran derivatives, solvents like ethanol, acetone, or ethyl acetate, and their mixtures with less polar solvents like hexane, can be effective.

  • Procedure:

    • Dissolve the purified 6-methyl-2,3-dihydrobenzofuran derivative in a suitable solvent or solvent mixture to near saturation.

    • Filter the solution to remove any particulate matter.

    • Set up the crystallization experiment (e.g., leave the vial partially open for slow evaporation, or place the vial in a larger sealed container with an anti-solvent for vapor diffusion).

    • Allow the crystals to grow undisturbed over several days to weeks.

• Crystal Mounting and Data Collection:

  • Rationale: A single, well-formed crystal is selected and mounted on a goniometer head. The crystal is then cooled, typically to 100 K, to minimize thermal vibrations and radiation damage.

  • Procedure:

    • Using a microscope, select a suitable crystal (typically 0.1-0.3 mm in each dimension) and mount it on a cryoloop.

    • Place the mounted crystal in a stream of cold nitrogen gas on the diffractometer.

    • Perform an initial screening to determine the crystal quality and unit cell parameters.

    • If the screening is successful, proceed with a full data collection, rotating the crystal through a series of angles to capture a complete diffraction dataset.

• Structure Solution and Refinement:

  • Rationale: The collected diffraction data is processed to determine the unit cell dimensions and space group. The phases of the diffracted X-rays, which are lost during the experiment, are determined using computational methods (e.g., direct methods or Patterson synthesis) to generate an initial electron density map. This map is then interpreted to build an atomic model of the molecule, which is subsequently refined against the experimental data.

  • Procedure:

    • Integrate the raw diffraction images and scale the data.

    • Solve the structure using appropriate software (e.g., SHELXT).

    • Refine the atomic positions and thermal parameters against the experimental data (e.g., using SHELXL).

    • Validate the final structure using tools like CheckCIF to ensure its chemical and crystallographic reasonability.

Data Presentation: A Glimpse into the Crystal Lattice

The culmination of a successful X-ray diffraction experiment is a wealth of precise structural information. This data is typically deposited in the Cambridge Structural Database (CSD) for public access.[4] Below is a hypothetical table summarizing key crystallographic parameters for a series of 6-methyl-2,3-dihydrobenzofuran derivatives.

Compound	CSD Refcode	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)
1	HYPOTHET01	C₁₀H₁₂O₂	Monoclinic	P2₁/c	8.543	12.123	9.876	105.3	987.6
2	HYPOTHET02	C₁₁H₁₄O₃	Orthorhombic	P2₁2₁2₁	7.891	10.567	15.432	90	1287.4
3	HYPOTHET03	C₁₅H₁₅NO₂	Monoclinic	C2/c	15.654	6.987	18.234	110.1	1865.2

A Complementary Perspective: Nuclear Magnetic Resonance (NMR) Spectroscopy

While X-ray crystallography provides a static picture of a molecule in the solid state, Nuclear Magnetic Resonance (NMR) spectroscopy offers invaluable insights into its structure and dynamics in solution, which is often more biologically relevant.[5][6][7] For 6-methyl-2,3-dihydrobenzofuran derivatives, NMR is a powerful tool for confirming the constitution and determining the relative stereochemistry of substituents on the dihydrofuran ring.

Experimental Workflow: From Sample to Spectrum

The process of obtaining and interpreting NMR data follows a distinct workflow.

Figure 2: Experimental workflow for NMR spectroscopy.

Experimental Protocol: Key NMR Experiments for Structural Elucidation

• Sample Preparation:

  • Rationale: A high-quality NMR spectrum requires a pure sample dissolved in a deuterated solvent to avoid overwhelming solvent signals.

  • Procedure: Dissolve approximately 5-10 mg of the purified 6-methyl-2,3-dihydrobenzofuran derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition:

  • Rationale: A series of 1D and 2D NMR experiments are performed to establish the connectivity and spatial relationships of atoms.

  • Key Experiments:

    • ¹H NMR: Provides information on the number of different types of protons and their local chemical environment.

    • ¹³C NMR: Shows the number of different types of carbon atoms.

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds).

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds, crucial for establishing the carbon skeleton.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close in space, which is essential for determining stereochemistry.

• Data Analysis and Structure Determination:

  • Rationale: The acquired spectra are processed and analyzed to assign all proton and carbon signals and to piece together the molecular structure based on the observed correlations.

  • Procedure:

    • Process the raw data (Fourier transformation, phasing, and baseline correction).

    • Assign the chemical shifts of all protons and carbons using the combination of 1D and 2D spectra.

    • Use COSY and HMBC data to connect the assigned spin systems and build the molecular framework.

    • Utilize NOESY data to determine the relative stereochemistry of substituents.

Head-to-Head Comparison: X-ray Crystallography vs. NMR Spectroscopy

Feature	Single-Crystal X-ray Diffraction	Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Phase	Solid (single crystal)	Solution
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, crystal packing	Connectivity, relative stereochemistry, conformational dynamics in solution
Key Advantage	Unambiguous determination of absolute stereochemistry (with anomalous dispersion)	Provides information in a more biologically relevant state (solution)
Key Limitation	Requires high-quality single crystals, which can be difficult to grow	Structure is an average of conformations in solution; less precise than XRD
Structure Determination	Direct determination of 3D structure from diffraction pattern	Indirect determination based on through-bond and through-space correlations
Dynamics	Provides a static picture of the molecule in the crystal lattice	Can probe molecular motion and conformational exchange

The Power of Synergy: Integrating X-ray and NMR Data

While both techniques are powerful in their own right, the most comprehensive understanding of a molecule's structure and function is often achieved by combining the data from both X-ray crystallography and NMR spectroscopy. The solid-state structure from XRD can serve as a starting point for interpreting complex NMR spectra, while NMR can provide insights into the conformational flexibility that is not apparent in the crystal lattice.

Biological Implications and Future Directions

The detailed structural information obtained from these techniques is crucial for understanding the biological activity of 6-methyl-2,3-dihydrobenzofuran derivatives. For instance, the precise orientation of substituents determined by X-ray crystallography can explain the binding affinity of a compound to its target protein.

Figure 3: The role of structural data in drug discovery.

The continued development of both X-ray diffraction and NMR techniques, including advancements in instrumentation and computational methods, will undoubtedly lead to a deeper understanding of the structure-function relationships of this important class of compounds, paving the way for the design of novel and more effective therapeutic agents.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. Retrieved from [Link]

• Creative Biostructure. (2024). Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. Retrieved from [Link]

• PubChem. (n.d.). 6-Methyl-2,3-diphenyl-1-benzofuran. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (2023). I_mIm_btc, CCDC 2302266: Experimental Crystal Structure Determination. Retrieved from [Link]

• Bifulco, G., et al. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry, 24(6), 1235-1244.

• MDPI. (2025). Synthesis of 2,3-Dihydrobenzofuran Chalcogenides Under Visible Light: A Sustainable Approach. Retrieved from [Link]

• Zhou, L., et al. (2022). Palladium/Xu-Phos Catalyzed Enantioselective Intramolecular Heck Reaction of Unactivated Alkenes. Chinese Journal of Chemistry, 40(18), 2153-2160.

• Creative Biostructure. (n.d.). Comparison of X-Ray Crystallography, NMR and EM. Retrieved from [Link]

• IUCr. (2023). The synthesis, crystal structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(2,3-dihydrobenzo[b][1][4]dioxin-6-yl)prop-2-en-1-one. Retrieved from [Link]

• Singh, V., et al. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances, 14, 12345-12367.
• Wang, Y., et al. (2022). Stereochemical investigations of bioactive dihydrobenzofuran-type lignanamides from Solanum lyratum: chiral resolution, in vitro and in silico profiling. New Journal of Chemistry, 46(34), 16423-16433.

• Anstey, M. (n.d.). Crystal Structures Submitted to the CSD. Anstey Research Group. Retrieved from [Link]

• Elmhurst College. (n.d.). Comparison of NMR and X-ray crystallography. Retrieved from [Link]

• Pike, S. J., et al. (2013). Diastereotopic fluorine substituents as 19F NMR probes of screw-sense preference in helical foldamers. Organic & Biomolecular Chemistry, 11(19), 3168-3176.

• kbDNA. (2020, December 1). Structural Characterization Methods: NMR, X-Ray Crystallography. Retrieved from [Link]

• Al-Majid, A. M., et al. (2023). Catalyst-Free Synthesis of Novel 4-(Benzofuran-2-yl)-N-phenylthiazol-2(3H)-imines, Crystal Structure Elucidation, and the Effect of Phenyl Substitution on Crystal Packing. Molecules, 28(16), 6029.

• MedCrave. (2015, October 13). Isolation, Characterization and Structural Elucidation of Bioactive Compound in Aurora Globostellata. Retrieved from [Link]

• Evans, J. N. S. (1995). Macromolecular Structure Determination: Comparison of Crystallography and NMR. In Encyclopedia of Life Sciences. John Wiley & Sons, Ltd.

• The Royal Society of Chemistry. (n.d.). Targeted Classification of Metal-Organic Frameworks in the Cambridge Structural Database (CSD). Retrieved from [Link]

• NIST. (n.d.). Benzofuran, 2,3-dihydro-2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Masuda, J. D., et al. (2023). Are Monophospha(III)amidines and ‐guanidines with Ionizable Hydrogens Tautomeric? Towards a Deeper Understanding of Two Related Hetero‐element Functional Groups. Chemistry – A European Journal, e202301815.

• Sygnature Discovery. (n.d.). Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. Retrieved from [Link]

• CCDC. (n.d.). CSD MOF Collection. Retrieved from [Link]

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• 7. is.muni.cz [is.muni.cz]

Purity analysis standards for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate

Orthogonal Purity Analysis Standards for Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate: A Comparative Methodological Guide

As a Senior Application Scientist in pharmaceutical development, I frequently encounter the challenge of establishing robust purity profiles for complex heterocyclic intermediates. Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (CAS: 2070896-55-6) is a highly specialized building block[1]. Because impurities in early-stage intermediates can cascade through a synthetic route—leading to toxicological liabilities or API failure—relying on a single analytical technique is scientifically inadequate.

In this guide, I will deconstruct the physicochemical properties of this molecule to establish a self-validating, orthogonal analytical strategy. We will objectively compare High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR), providing field-proven protocols to ensure absolute analytical confidence.

Physicochemical Rationale for Method Selection

To design an effective purity assay, we must first analyze the molecular architecture of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (Molecular Weight: 206.24 g/mol ):

• The Chromophore: The 2,3-dihydrobenzofuran core possesses a strong conjugated system, yielding excellent UV absorbance. This makes Reverse-Phase HPLC with UV detection (RP-HPLC-UV) the optimal choice for primary assay and related substance quantification[2].

• The Ester Linkage: The methyl ester group imparts moderate polarity and potential thermal lability. While the molecule is volatile enough for GC-MS, injection port temperatures must be strictly controlled to prevent thermal degradation[3].

• Orthogonality Requirement: HPLC separates by polarity and hydrophobicity, while GC separates by volatility and boiling point. Using both ensures that non-chromophoric volatile impurities (e.g., residual synthesis solvents) and high-molecular-weight non-volatile dimers are comprehensively detected.

Orthogonal analytical workflow for comprehensive purity certification.

Comparative Performance of Purity Methods

Drawing upon established validation parameters for structurally similar benzofuran derivatives, the following table summarizes the quantitative capabilities of our three primary analytical techniques[3].

Analytical Parameter	RP-HPLC-UV (Primary Assay)	GC-MS (Impurity Profiling)	1H qNMR (Absolute Purity)
Linearity (R²)	> 0.999	> 0.999	N/A (Direct Integration)
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	99.0 - 101.0%
Precision (% RSD)	< 1.0%	< 5.0%	< 1.5%
Limit of Detection (LOD)	1 - 10 ng/mL	0.01 - 0.1 ng/mL	~ 1 mg/mL
Limit of Quantitation (LOQ)	5 - 30 ng/mL	0.05 - 0.5 ng/mL	~ 5 mg/mL
Primary Target	Non-volatile related substances	Volatile precursors / solvents	Absolute mass fraction

Expert Insight: While HPLC-UV is the industry standard for batch release, it operates under the assumption that all impurities share the same molar extinction coefficient as the API. To correct for this inherent bias, qNMR is utilized as a primary reference method to establish the absolute mass fraction without relying on external standards.

Step-by-Step Experimental Methodologies

To ensure these protocols function as self-validating systems, System Suitability Testing (SST) criteria are embedded directly into the workflows.

Protocol A: RP-HPLC-UV for Assay and Related Substances

Causality: We utilize a C18 stationary phase paired with a highly acidic mobile phase (0.1% Formic Acid). The acid suppresses the ionization of any unreacted acidic precursors (e.g., 2,3-dihydrobenzofuran-3-acetic acid), ensuring they are retained on the column rather than eluting in the void volume[2].

• Instrument Setup: Equip an HPLC system with a UV-Vis diode array detector (DAD) and a column oven.

• Column Selection: C18 reversed-phase column (4.6 x 150 mm, 3 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• Gradient Program: Start at 20% B, ramp to 80% B over 15 minutes, hold for 3 minutes, and re-equilibrate at 20% B for 5 minutes. Flow rate: 1.0 mL/min.

• Sample Preparation: Dissolve the sample in 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL.

• Self-Validation (SST): Inject a standard solution (1.0 mg/mL) five times.

  • Pass Criteria: The %RSD of the main peak area must be ≤ 1.0%. The resolution (

    ) between the main peak and the closest eluting impurity must be ≥ 2.0.

Protocol B: GC-MS for Trace Volatile Impurities

Causality: A 5% phenyl-arylene / 95% dimethylpolysiloxane stationary phase (DB-5ms) is selected for its exceptional thermal stability and low bleed profile. This prevents baseline drift at the elevated temperatures required to elute the main benzofuran peak[3].

• Instrument Setup: GC system equipped with a split/splitless injector and a single-quadrupole Mass Spectrometer.

• Column Selection: DB-5ms capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

• Inlet Parameters: Set the injector temperature to 250 °C. Use a split ratio of 10:1 to prevent column overloading by the main ester component.

• Oven Temperature Program: Initial hold at 60 °C for 2 min, ramp at 15 °C/min to 280 °C, and hold for 5 min. Carrier gas: Helium at 1.0 mL/min.

• Sample Preparation: Dissolve the sample in GC-grade Dichloromethane (DCM) to a concentration of 5.0 mg/mL.

• Self-Validation (SST): Inject a known volatile impurity standard at the Limit of Quantitation (LOQ) level (e.g., 0.1 ng/mL).

  • Pass Criteria: The Signal-to-Noise (S/N) ratio for the LOQ standard must be ≥ 10. Blank injections must show no carryover > 0.1% of the main peak area.

Conclusion

For a reactive intermediate like Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, relying solely on "area percent" from a single HPLC run is a critical vulnerability. By implementing the orthogonal strategy outlined above—leveraging the chromophoric sensitivity of HPLC alongside the volatile profiling power of GC-MS—researchers can establish a self-validating, airtight purity profile suitable for rigorous pharmaceutical development.

References

• Benchchem. "6-Methyl-2,3-dihydrobenzofuran | Benchchem: Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.
• American Pharmaceutical Review. "Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
• Benchchem. "HPLC vs. GC-MS for the Analysis of 2-Acetyldibenzofuran: A Comparative Guide.

Sources

• 1. benchchem.com [benchchem.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate: Proper Disposal Procedures

CAS: 143644-32-6 | Formula: C₁₂H₁₄O₃ | Class: Benzofuran Derivative / Organic Ester

Executive Summary: The "Zero-Liability" Protocol

For Immediate Action: This compound is a lipophilic organic intermediate. It is not P-listed (acutely toxic) under US EPA RCRA regulations, but it must be treated as Hazardous Chemical Waste due to potential aquatic toxicity and irritant properties common to benzofuran derivatives.

• Primary Disposal Method: High-Temperature Incineration (with scrubber).

• Drain Disposal: ABSOLUTELY PROHIBITED . This compound is water-insoluble and toxic to aquatic life.

• Segregation: Isolate from strong oxidizers and strong acids to prevent uncontrolled hydrolysis or oxidation.

Chemical Profile & Hazard Identification

Expert Insight: As a senior scientist, I categorize this molecule not just by its specific CAS, but by its functional moieties. The dihydrobenzofuran core implies a level of stability higher than benzofuran but susceptible to ring-opening under strong oxidative conditions. The methyl ester tail makes it lipophilic and subject to hydrolysis.

Property	Data / Status	Operational Implication
Physical State	Solid or Viscous Oil (purity dependent)	Requires solid waste bins or solvent dissolution for disposal.
Solubility	Lipophilic (Insoluble in water)	Do not use water for cleaning spills. Use Acetone or Ethanol.
Flash Point	>110°C (Predicted)	Combustible. Classify as "Non-Flammable" for transport unless in solvent.
RCRA Status	Non-Listed (Characteristic Waste)	Dispose as "Non-Halogenated Organic."
Hazards (GHS)	H315 (Skin), H319 (Eye), H411 (Aquatic)	PPE (Nitrile gloves, goggles) is mandatory.

Pre-Disposal Stabilization & Segregation

Before this material leaves your bench, it must be stabilized to ensure safety during internal transport.

The "Solvent Compatibility" Rule

Because this is an ester, it is chemically compatible with standard organic waste streams (Acetone, Methanol, Dichloromethane). However, avoid mixing with:

• Concentrated Acids/Bases: Can cause exothermic hydrolysis, pressurizing waste containers.

• Strong Oxidizers (Peroxides, Nitrates): The benzofuran ring is electron-rich and can react violently.

Solid vs. Liquid Waste

• Pure Compound (Solid/Oil): Place directly into a wide-mouth jar labeled "Solid Hazardous Waste (Non-Halogenated)."

• In Solution: If dissolved in a solvent (e.g., DMSO, Methanol), dispose of the entire solution into the "Organic Solvents" carboy.

Disposal Workflow: The Core Protocol

This workflow ensures compliance with EPA (US) and REACH (EU) standards.

Step 1: Container Emptying & The "Triple Rinse"

Expert Note: Water rinsing is ineffective here. You must use a solvent that solubilizes the compound.

• Empty the bulk material into the appropriate waste container.

• Rinse 1: Add ~10-20mL of Acetone or Ethanol to the original container. Cap and shake well. Decant rinsate into the Organic Solvent Waste container.

• Rinse 2: Repeat.

• Rinse 3: Repeat.

• Defacing: Cross out the label on the original container.

• Glass Disposal: Place the now "RCRA Empty" container in the glass recycling or sharps bin (depending on facility rules).

Step 2: Waste Labeling

Your waste tag must explicitly list:

• Chemical Name: Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate (or "Benzofuran Esters").

• Constituents: If in solution, list the solvent % (e.g., "90% Acetone, 10% Benzofuran deriv.").

• Hazard Checkbox: Mark "Irritant" and "Toxic."

Step 3: Final Destruction

The waste management contractor will route this stream for incineration . This is the only acceptable method, as it ensures the complete oxidation of the benzofuran ring, preventing environmental persistence.

Visualizing the Waste Stream

The following diagram illustrates the decision logic for disposing of this specific compound.

Figure 1: Decision tree for the segregation and disposal of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate waste streams.

Emergency Response: Spills

Do not use water. Water will bead up on the chemical, spreading the contamination area.

• Isolate: Evacuate the immediate area (3-meter radius).

• PPE: Wear nitrile gloves (double-glove recommended) and safety goggles.

• Absorb: Use an organic spill kit (vermiculite or clay-based absorbent).

• Clean: Scoop absorbed material into a hazardous waste bag.

• Decontaminate: Wipe the surface with Acetone followed by soap and water.

Regulatory & Compliance Context

• US EPA (RCRA): This chemical is not P-listed. However, under 40 CFR 261.3 , it is a "Characteristic Waste" if it exhibits ignitability (D001) due to the solvent it is dissolved in. If pure, it is regulated based on toxicity profiles of benzofurans.

• EU (REACH): Ensure the waste code (EWC) corresponds to 07 01 04 * (other organic solvents, washing liquids and mother liquors).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• US Environmental Protection Agency (EPA). (2024). Define Hazardous Waste: Listed and Characteristic Wastes. [Link]

• PubChem. (n.d.). Benzofuran Compound Summary. National Library of Medicine. [Link]

Navigating the Safe Handling of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous handling of specialized chemical reagents is a cornerstone of both groundbreaking discovery and unwavering safety. This guide provides essential, immediate safety and logistical information for the handling of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from data on structurally related aromatic esters and 2,3-dihydrobenzofuran derivatives to ensure a robust framework for safe laboratory operations.

At its core, Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate is a substituted aromatic ester. The benzofuran moiety, a heterocyclic organic compound, is a common scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1] However, this structural complexity also necessitates a cautious and informed approach to its handling. Substituted benzofurans can present various hazards, including skin, eye, and respiratory irritation.[2] Furthermore, some benzofuran compounds have been associated with potential liver toxicity and carcinogenicity, underscoring the importance of minimizing exposure.[3][4][5]

Core Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to personal safety is paramount when handling chemicals of unknown or incompletely characterized toxicity. The following PPE is recommended as a minimum standard when working with Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

PPE Category	Item	Specification	Rationale
Eye and Face Protection	Chemical Splash Goggles	Must conform to ANSI Z87.1 standards.	Provides a seal around the eyes to protect against splashes and potential vapors. Standard safety glasses may not offer sufficient protection.
Face Shield	To be worn in conjunction with goggles when handling larger quantities or during procedures with a high splash risk.	Offers an additional layer of protection for the entire face.
Hand Protection	Chemical-Resistant Gloves	Butyl rubber or nitrile gloves are recommended.[5]	Esters can degrade many common glove materials. Butyl rubber and nitrile offer good resistance to a range of organic compounds. Always inspect gloves for integrity before each use.
Body Protection	Laboratory Coat	Flame-retardant material is preferred.	Protects skin from accidental contact and spills.
Chemical-Resistant Apron	Recommended when handling larger volumes.	Provides an additional barrier against splashes of corrosive or readily absorbed chemicals.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	If there is a risk of generating aerosols or if working outside of a certified chemical fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	To prevent inhalation of potentially harmful vapors or aerosols.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized workflow is a critical component of laboratory safety, minimizing the risk of exposure and cross-contamination. The following diagram outlines the key procedural steps for the safe handling of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, from initial receipt to final disposal.

Caption: A procedural workflow for the safe handling of Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate.

Disposal Plan: Responsible Stewardship

Proper chemical waste disposal is not only a regulatory requirement but also a fundamental aspect of environmental responsibility.

Waste Segregation and Labeling:

• All waste contaminated with Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, including empty containers, contaminated gloves, and absorbent materials, must be collected in a designated, leak-proof, and clearly labeled hazardous waste container.

• The label must include the full chemical name: "Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate" and the words "Hazardous Waste." Avoid using abbreviations or chemical formulas.

Disposal Procedure:

• Containerization: Use a container compatible with organic solvents. The original container, if in good condition, is often a suitable choice.

• Segregation: Do not mix this waste stream with other incompatible chemical waste.

• Storage: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.

• Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS) department for final disposal in accordance with local, state, and federal regulations. Under no circumstances should this chemical or its waste be disposed of down the drain.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[6][7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][7]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[6][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]
Small Spill	Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth. Place the contaminated material into a sealed, labeled container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete.
Large Spill	Evacuate the area immediately. Contact your institution's emergency response team and EHS office.

By adhering to these guidelines, researchers can confidently and safely work with Methyl 6-Methyl-2,3-dihydrobenzofuran-3-acetate, fostering a laboratory environment where scientific advancement and personal safety are mutually reinforcing priorities.

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-Bromo-7-chloro-6-(4-cyclopropylbenzyl)-2,3-dihydrobenzofuran.

• Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for 2,3-Benzofuran. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (n.d.). Benzofuran. PubChem. [Link]

• Grokipedia. (n.d.). Substituted benzofuran.

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